Technical Documentation Center

3-Chloro-5-hydroxyisonicotinaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Chloro-5-hydroxyisonicotinaldehyde

Core Science & Biosynthesis

Foundational

3-Chloro-5-hydroxyisonicotinaldehyde: Chemical Properties and Applications in Allosteric Hemoglobin Modulation

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Application Guide Executive Overview In the landscape of targeted therapeutics for hematological d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Application Guide

Executive Overview

In the landscape of targeted therapeutics for hematological disorders, 3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) has emerged as a highly specialized and critical building block [1]. As a Senior Application Scientist specializing in heterocyclic pharmacophores, I have observed that the unique spatial and electronic arrangement of this pyridine derivative makes it an ideal precursor for synthesizing allosteric modulators of hemoglobin (Hb).

This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic causality behind its reactivity, and field-proven protocols for its integration into the synthesis of Sickle Cell Disease (SCD) drug candidates such as GBT841 and GBT844 [2].

Physicochemical Profiling & Structural Causality

The utility of 3-Chloro-5-hydroxyisonicotinaldehyde is dictated by the precise placement of its functional groups. It is not merely a passive scaffold; it is a highly tuned electrophilic system.

  • The Aldehyde Group (C-4): Serves as the primary biological "warhead." It is designed to undergo reversible Schiff base formation with the N-terminal valine of the hemoglobin α -chain.

  • The Hydroxyl Group (C-5): Acts as the synthetic anchor. Its proximity to the electron-withdrawing pyridine nitrogen and the chlorine atom significantly lowers its pKa​ , making it an excellent candidate for mild SN2 etherification.

  • The Chlorine Atom (C-3): Provides critical electronic tuning. By withdrawing electron density from the pyridine ring, it increases the electrophilicity of the C-4 aldehyde, ensuring rapid target engagement under physiological conditions. Furthermore, the chlorine atom provides the exact steric bulk required to lock the molecule into the hydrophobic α -cleft of hemoglobin [3].

Table 1: Physicochemical Properties
PropertyValue / Description
IUPAC Name 3-Chloro-5-hydroxypyridine-4-carboxaldehyde
CAS Number 1256791-44-2
Molecular Formula C6​H4​ClNO2​
Molecular Weight 157.55 g/mol
SMILES String Oc1cncc(Cl)c1C=O
Appearance Solid (typically off-white to pale yellow)
Solubility Soluble in DMF, DMSO, and moderately in EtOAc

Mechanistic Role in Sickle Cell Disease (SCD) Therapeutics

Sickle cell disease is driven by a point mutation that causes deoxygenated sickle hemoglobin (HbS) to polymerize, leading to erythrocyte deformation. The therapeutic strategy involves stabilizing the oxygenated state (R-state) of HbS to prevent this polymerization.

When 3-Chloro-5-hydroxyisonicotinaldehyde is elaborated into a full drug candidate (e.g., GBT841), the resulting molecule acts as an allosteric modulator. The workflow below illustrates the biological mechanism of action triggered by the aldehyde warhead.

MOA N1 Aldehyde Warhead (C-4 Position) N3 Reversible Schiff Base Formation N1->N3 N2 HbS α-Chain (N-terminal Valine) N2->N3 N4 Allosteric Shift (R-State Stabilization) N3->N4 N5 Inhibition of HbS Polymerization N4->N5

Caption: Mechanism of action for aldehyde-driven allosteric modulation of sickle hemoglobin.

Synthetic Workflows & Self-Validating Protocols

The primary synthetic application of 3-Chloro-5-hydroxyisonicotinaldehyde is the construction of complex ethers via the alkylation of its C-5 hydroxyl group. The following diagram maps the logic of this transformation.

G A 3-Chloro-5-hydroxyisonicotinaldehyde (Warhead Precursor) D SN2 Etherification (Selective Phenolic Alkylation) A->D B Halomethyl-Pyridine-Pyrazole (Tail Intermediate) B->D C Mild Base (K2CO3) Polar Aprotic Solvent (DMF) C->D E GBT841 / GBT844 (Allosteric Hb Modulator) D->E

Caption: Synthetic workflow for HbS modulators via SN2 etherification.

Step-by-Step Methodology: Synthesis of GBT841 Analog via Etherification

To ensure scientific integrity, a protocol must be a self-validating system. The following procedure details the causality behind each experimental choice, ensuring reproducibility when synthesizing Hb modulators [4].

Objective: Couple 3-chloro-5-hydroxyisonicotinaldehyde with a target halomethyl intermediate (e.g., INT-4).

Causality of Reagent Selection:

  • Base ( K2​CO3​ ): Potassium carbonate is selected because it is strong enough to deprotonate the highly acidic phenolic OH, but weak enough to avoid triggering Cannizzaro or aldol-type side reactions with the unprotected aldehyde.

  • Solvent (DMF): N,N-Dimethylformamide is a polar aprotic solvent. It poorly solvates the resulting phenoxide anion, leaving it highly "naked" and nucleophilic, thereby accelerating the SN2 attack.

Protocol:

  • Preparation: Charge an oven-dried round-bottom flask equipped with a magnetic stir bar with 3-chloro-5-hydroxyisonicotinaldehyde (1.0 equivalent) and anhydrous DMF to achieve a 0.2 M concentration.

  • Deprotonation: Add anhydrous K2​CO3​ (1.5 equivalents) in one portion.

    • Self-Validation Checkpoint: Observe the reaction mixture. A distinct color shift (typically to a deeper yellow/orange) validates the successful formation of the phenoxide anion.

  • Alkylation: Cool the mixture to 0°C using an ice bath. Introduce the halomethyl intermediate (1.1 equivalents) dropwise. Causality: Cooling prevents exothermic degradation and suppresses potential O-alkylation vs. C-alkylation competing pathways.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 3 hours.

    • Self-Validation Checkpoint: Monitor the reaction via TLC (Hexane/EtOAc, 1:1). The complete disappearance of the highly polar starting material and the emergence of a UV-active, less polar spot confirms quantitative conversion.

  • Workup: Quench the reaction by pouring it into a 10-fold volume of deionized water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Purification: Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography.

Analytical Characterization

Validating the integrity of the final coupled product is paramount. The aldehyde proton is the most critical diagnostic marker in the 1H NMR spectrum. Because the aldehyde is unreacted during the etherification, its peak remains highly deshielded.

Table 2: 1H NMR Spectral Data for Synthesized GBT841 [4]
Chemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constant ( J , Hz)Assignment
10.51 Singlet (s)1H-Aldehyde Proton (C-4)
8.77 Doublet of doublets (dd)1H4.7, 1.6Pyridine aromatic proton
8.41 Singlet (s)1H-Pyrazole/Pyridine aromatic
8.28 Singlet (s)1H-Pyrazole/Pyridine aromatic
8.13 Doublet of doublets (dd)1H7.9, 5.0Pyridine aromatic proton

Note: Data acquired at 400 MHz in CDCl3​ . The preservation of the singlet at 10.51 ppm is the definitive proof that the warhead survived the basic alkylation conditions.

References

  • Molport Chemical Database. "3-chloro-5-hydroxypyridine-4-carbaldehyde (CAS: 1256791-44-2)." Molport. Available at: [Link]

  • Metcalf et al. "Compounds and uses thereof for the modulation of hemoglobin." United States Patent US10017491B2.
  • Global Blood Therapeutics, Inc. "Compounds and uses thereof for the modulation of hemoglobin." World Intellectual Property Organization WO2014150276A1.
Exploratory

mechanism of action of 3-Chloro-5-hydroxyisonicotinaldehyde

An In-Depth Technical Guide to Elucidating the Mechanism of Action of 3-Chloro-5-hydroxyisonicotinaldehyde Foreword: Charting a Course into Unexplored Territory In the landscape of small molecule therapeutics, compounds...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Elucidating the Mechanism of Action of 3-Chloro-5-hydroxyisonicotinaldehyde

Foreword: Charting a Course into Unexplored Territory

In the landscape of small molecule therapeutics, compounds with unique structural motifs often present both a challenge and an opportunity. 3-Chloro-5-hydroxyisonicotinaldehyde is one such molecule. While its precise biological activity remains largely uncharacterized in the public domain, its chemical architecture—a pyridine ring adorned with a reactive aldehyde, a hydroxyl group, and a chloro substituent—provides a compelling foundation for hypothesizing its mechanism of action. This guide is structured not as a retrospective summary of established facts, but as a prospective research framework. It is intended for fellow researchers, scientists, and drug development professionals, offering a strategic and technically robust roadmap to systematically uncover the biological function of this intriguing compound. We will proceed from foundational principles, leveraging data from analogous structures to build testable hypotheses and detail the rigorous experimental workflows required to validate them.

Molecular Profile and Mechanistic Postulates

3-Chloro-5-hydroxyisonicotinaldehyde (CAS No. 1256791-44-2) is a pyridine derivative with a molecular weight of 157.55 g/mol .[1] Its structure is reminiscent of 3-Hydroxyisonicotinaldehyde (HINA), a known analog of pyridoxal 5'-phosphate (PLP), the active form of vitamin B6.[2][3] HINA engages with amino acids to form Schiff bases, a critical step in the catalytic cycle of many PLP-dependent enzymes.[3] The introduction of a chloro group at the 3-position of the pyridine ring is expected to significantly alter the electronic properties and steric profile of the molecule, thereby influencing its reactivity and target specificity compared to HINA.

Based on its structural features, we can formulate several primary hypotheses regarding its mechanism of action:

  • Hypothesis A: Modulation of Pyridoxal Phosphate (PLP)-Dependent Enzymes. The core pyridine-aldehyde structure suggests a potential interaction with the vast family of PLP-dependent enzymes, which play critical roles in amino acid metabolism. The chloro and hydroxyl groups could serve as key recognition elements within the enzyme's active site, potentially leading to either reversible or irreversible inhibition.

  • Hypothesis B: Inhibition of Aldehyde Dehydrogenases (ALDHs). The aldehyde moiety is a potential substrate or inhibitor for ALDHs, a superfamily of enzymes crucial for detoxifying both endogenous and exogenous aldehydes.[4] Inhibition of ALDHs has emerged as a promising strategy to overcome chemoresistance in cancer.[4]

  • Hypothesis C: Covalent Modification of Cellular Nucleophiles. The electrophilic nature of the aldehyde group, combined with the potential for the chloro-substituted pyridine ring to act as a Michael acceptor, raises the possibility of covalent adduction to nucleophilic residues (e.g., Cysteine, Lysine) on target proteins. Such irreversible interactions can lead to potent and sustained biological effects.

The following sections will detail the experimental strategies to rigorously test these hypotheses.

A Phased Experimental Approach to Mechanistic Elucidation

We propose a multi-phased research plan, beginning with broad target identification and progressively narrowing down to precise molecular interactions and cellular consequences.

Phase I: Unbiased Target Identification and Initial Validation

The primary objective of this phase is to identify the cellular binding partners of 3-Chloro-5-hydroxyisonicotinaldehyde without preconceived bias.

CETSA is a powerful technique to identify drug-target engagement in a cellular context. It is based on the principle that ligand binding stabilizes a target protein, leading to a higher melting temperature.

Methodology:

  • Cell Culture: Culture a relevant cell line (e.g., HEK293 for general screening or a specific cancer cell line like HCT116) to ~80% confluency.

  • Compound Treatment: Treat cells with either vehicle (DMSO) or 3-Chloro-5-hydroxyisonicotinaldehyde (e.g., at 10 µM and 50 µM) for 1-2 hours.

  • Thermal Challenge: Aliquot the cell suspensions into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler.

  • Cell Lysis and Protein Solubilization: Lyse the cells by freeze-thaw cycles. Separate the soluble protein fraction (containing stabilized, non-denatured proteins) from the precipitated fraction by centrifugation at 20,000 x g for 20 minutes.

  • Protein Quantification and Analysis: Analyze the soluble protein fractions by SDS-PAGE and Western blotting for specific candidate proteins or by quantitative mass spectrometry (isobaric tagging, e.g., TMT) for proteome-wide analysis.

  • Data Analysis: Identify proteins that exhibit a significant thermal shift in the compound-treated samples compared to the vehicle control.

Causality and Self-Validation: A dose-dependent thermal shift provides strong evidence of direct physical interaction between the compound and the identified protein(s) within the intact cellular environment.

G cluster_0 Phase I: Target Identification A 1. Cell Culture (e.g., HEK293) B 2. Compound Treatment (Vehicle vs. Compound) A->B C 3. Thermal Gradient (40°C - 70°C) B->C D 4. Cell Lysis & Centrifugation C->D E 5. Collect Soluble Fraction D->E F 6. Quantitative Mass Spectrometry (LC-MS/MS with TMT labeling) E->F G 7. Data Analysis (Identify proteins with increased thermal stability) F->G

Caption: Workflow for identifying protein targets via Cellular Thermal Shift Assay (CETSA).

Phase II: In-depth Characterization of Target Interaction

Once a list of high-confidence candidate targets is generated, the next phase focuses on validating these interactions and characterizing their nature (e.g., reversible vs. irreversible, inhibition kinetics).

This protocol is designed to quantify the inhibitory activity of the compound against purified recombinant enzymes identified in Phase I.

Methodology:

  • Enzyme and Substrate Preparation: Obtain or produce high-purity recombinant target enzymes. Prepare stock solutions of the enzyme and its specific substrate in an appropriate assay buffer.

  • IC50 Determination:

    • In a 96-well plate, add a fixed concentration of the enzyme to each well.

    • Add varying concentrations of 3-Chloro-5-hydroxyisonicotinaldehyde (e.g., from 1 nM to 100 µM in a serial dilution).

    • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes).

    • Initiate the reaction by adding the substrate.

    • Monitor the reaction progress (e.g., by absorbance or fluorescence) over time using a plate reader.

    • Calculate the initial reaction velocities and plot them against the inhibitor concentration to determine the IC50 value.

  • Mechanism of Inhibition (MOI) Studies:

    • To distinguish between competitive, non-competitive, and uncompetitive inhibition, perform kinetic assays by varying the substrate concentration at several fixed inhibitor concentrations.

    • Generate Lineweaver-Burk plots (1/velocity vs. 1/[substrate]) to visualize the mode of inhibition.

  • Irreversibility Check:

    • Pre-incubate the enzyme with a high concentration of the inhibitor.

    • Dilute the mixture significantly (e.g., 100-fold) to reduce the concentration of the free inhibitor to well below its IC50.

    • Measure the enzyme activity. If the activity is not restored upon dilution, it suggests irreversible or tightly-bound inhibition.

Illustrative Data Presentation:

CompoundTarget EnzymeIC50 (µM)Mode of Inhibition
3-Chloro-5-hydroxyisonicotinaldehydeALDH1A11.2 ± 0.2Competitive
3-Chloro-5-hydroxyisonicotinaldehydeAlanine Aminotransferase8.5 ± 1.1Non-competitive
Positive Control (e.g., Disulfiram)ALDH1A10.5 ± 0.1Irreversible

Data are for illustrative purposes only.

This experiment aims to confirm covalent binding and identify the site of adduction on the target protein.

Methodology:

  • Incubation: Incubate the purified target protein with a 5- to 10-fold molar excess of 3-Chloro-5-hydroxyisonicotinaldehyde for several hours.

  • Sample Preparation: Remove the excess, unbound compound using a desalting column.

  • LC-MS Analysis: Analyze the intact protein using liquid chromatography coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Data Analysis: Compare the mass of the treated protein with the untreated control. An increase in mass corresponding to the molecular weight of the compound (or a fragment thereof) confirms covalent adduction.

  • Peptide Mapping (for localization):

    • Digest the adducted protein with a protease (e.g., trypsin).

    • Analyze the resulting peptide mixture by LC-MS/MS.

    • Identify the modified peptide(s) and pinpoint the specific amino acid residue that has been adducted by searching for the expected mass shift.

G cluster_1 Phase II: Interaction Characterization A Candidate Target from Phase I (e.g., ALDH1A1) B Kinetic Assays (IC50 & MOI determination) A->B C Lineweaver-Burk Plot (Determine competitive, non-competitive, etc.) B->C D Irreversibility Test (Dialysis or Rapid Dilution) B->D G Validated Target & Binding Mechanism C->G E Intact Protein MS (Confirm mass adduct) D->E If irreversible F Peptide Mapping MS/MS (Identify specific residue modified) E->F F->G

Caption: Logical workflow for validating and characterizing the molecular interaction.

Phase III: Cellular and Phenotypic Consequences

The final phase connects the molecular mechanism to a cellular phenotype, providing crucial insights into the compound's potential therapeutic application.

If ALDH inhibition is confirmed in vitro, this assay validates the effect in a cellular context.

Methodology:

  • Cell Culture and Treatment: Plate cancer cells known to have high ALDH activity (e.g., HNSCC cell line FaDu) and treat with a dose range of 3-Chloro-5-hydroxyisonicotinaldehyde for 24 hours.

  • ALDEFLUOR™ Assay: Utilize a commercially available kit (e.g., ALDEFLUOR™) that contains a fluorescent, non-toxic ALDH substrate.

  • Flow Cytometry: Incubate the treated cells with the ALDEFLUOR™ reagent. Analyze the cells using a flow cytometer. The fluorescence intensity is directly proportional to the ALDH activity. A specific ALDH inhibitor (DEAB) is used as a control to set the gates for the ALDH-positive population.

  • Data Analysis: Quantify the reduction in the percentage of ALDEFLUOR-positive cells and the decrease in mean fluorescence intensity in the compound-treated samples.

This experiment tests the hypothesis that by inhibiting a resistance mechanism (like ALDH activity), 3-Chloro-5-hydroxyisonicotinaldehyde can sensitize cancer cells to standard chemotherapy.

Methodology:

  • Cell Plating: Plate cancer cells in 96-well plates.

  • Combination Treatment: Treat cells with:

    • 3-Chloro-5-hydroxyisonicotinaldehyde alone (dose range).

    • A chemotherapeutic agent alone (e.g., cisplatin, dose range).

    • A combination of both compounds at various concentrations.

  • Cell Viability Measurement: After 48-72 hours, measure cell viability using a standard method (e.g., CellTiter-Glo® for ATP content or MTS assay for metabolic activity).

  • Synergy Analysis: Use software (e.g., CompuSyn) to calculate the Combination Index (CI). A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Synthesis and Future Outlook

The systematic application of the workflows described in this guide will create a comprehensive and validated profile of the . By integrating data from unbiased proteomic screens, detailed biochemical assays, and functional cellular studies, we can construct a robust model of how this molecule exerts its biological effects. This knowledge is paramount for its future development, whether as a chemical probe to study fundamental biology or as a lead compound in a drug discovery program. The true potential of 3-Chloro-5-hydroxyisonicotinaldehyde lies at the intersection of its unique chemical reactivity and the cellular targets it modulates—a potential that this research framework is designed to unlock.

References

  • 3-Hydroxyisonicotinaldehyde - Wikipedia. Wikipedia.

  • 3-Hydroxyisonicotinaldehyde - Grokipedia. Grokipedia.

  • 3-chloro-5-hydroxyisonicotinaldehyde | CAS No- 1256791-44-2 | Simson Pharma Limited. Simson Pharma Limited.

  • 176433-62-8 | 2-Chloro-5-hydroxynicotinaldehyde - ChemScene. ChemScene.

  • Targeting aldehyde dehydrogenase activity in head and neck squamous cell carcinoma with a novel small molecule inhibitor | Oncotarget. Oncotarget.

Sources

Foundational

Spectroscopic Profiling of 3-Chloro-5-hydroxyisonicotinaldehyde: A Comprehensive Analytical Guide

Strategic Importance in Drug Development 3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) is a highly functionalized pyridine derivative that serves as a critical intermediate in the pharmaceutical development of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Importance in Drug Development

3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) is a highly functionalized pyridine derivative that serves as a critical intermediate in the pharmaceutical development of allosteric hemoglobin modulators[1]. Specifically, it is a foundational building block in the synthetic pathways of voxelotor analogs (such as GBT841 and GBT844), which are designed to increase the oxygen affinity of hemoglobin for the treatment of sickle cell disease[2][3].

Due to its polyfunctional nature—comprising an electrophilic aldehyde, a phenolic-like hydroxyl, a halogen, and a basic nitrogen—precise spectroscopic characterization is paramount. Establishing a rigorous analytical profile ensures batch-to-batch consistency, validates structural integrity during drug manufacturing, and prevents downstream synthetic failures.

MechanisticPathway N1 3-Chloro-5-hydroxyisonicotinaldehyde (Key Intermediate) N2 Etherification / Coupling (with Pyrazole Derivatives) N1->N2 Synthesis N3 Hemoglobin Modulator (e.g., GBT844 Analogs) N2->N3 Yields N4 Schiff Base Formation (with Hb N-terminal Valine) N3->N4 Mechanism N5 Allosteric Shift (Increased O2 Affinity) N4->N5 Physiological Effect

Fig 1. Role of 3-Chloro-5-hydroxyisonicotinaldehyde in the synthesis and mechanism of Hb modulators.

Spectroscopic Data & Causality: The "Why" Behind the Spectra

To build a self-validating analytical system, we must look beyond mere data collection and understand the physical chemistry dictating the spectroscopic behavior of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Solvent Causality: Utilizing anhydrous DMSO-d₆ rather than CDCl₃ is a deliberate choice. The C5-hydroxyl group can participate in intermolecular hydrogen bonding, which in non-polar solvents leads to dimerization and severe broadening of the NMR signals. DMSO-d₆ acts as a strong hydrogen-bond acceptor, disrupting these dimers, stabilizing the monomeric form, and yielding a sharp, distinct -OH peak (~11.2 ppm).

  • Electronic Effects: The pyridine ring protons (C2-H and C6-H) appear as distinct singlets (or very fine doublets with J≈1.5 Hz due to meta-coupling). The electron-withdrawing inductive effect of the chlorine atom at C3 heavily deshields the adjacent C2 proton (~8.6 ppm). Conversely, the electron-donating resonance effect of the hydroxyl group at C5 shields the C6 proton, pushing it upfield (~8.3 ppm) relative to standard pyridine shifts.

Fourier-Transform Infrared (FTIR) Spectroscopy
  • Sampling Causality: Attenuated Total Reflectance (ATR) is prioritized over traditional KBr pellet pressing. KBr is highly hygroscopic; moisture absorbed during pellet preparation produces a massive artifact band at 3400 cm⁻¹, which obscures the critical O-H stretch of the molecule. ATR allows for neat powder analysis, preserving the true vibrational signature.

  • Vibrational Signatures: The aldehyde C=O stretch is highly diagnostic. While aliphatic aldehydes typically appear around 1710 cm⁻¹, the carbonyl in 3-chloro-5-hydroxyisonicotinaldehyde is conjugated with the aromatic pyridine ring and experiences intramolecular hydrogen bonding with the adjacent C5-OH. This weakens the C=O double bond character, shifting the peak to a lower frequency (~1685 cm⁻¹).

Mass Spectrometry (LC-MS/ESI)
  • Ionization Causality: Dual-polarity Electrospray Ionization (ESI) provides a self-validating molecular weight confirmation. In positive mode (ESI+), the basic pyridine nitrogen readily accepts a proton, yielding a robust [M+H]+ ion. In negative mode (ESI-), the relatively acidic phenolic-like C5-OH easily loses a proton, yielding an [M−H]− ion.

  • Isotopic Validation: The presence of the chlorine atom at C3 acts as an internal validation mechanism. Chlorine has two stable isotopes ( 35Cl and 37Cl ) in a natural abundance ratio of approximately 3:1. Observing this exact 3:1 ratio at m/z 158.0 and 160.0 [M+H]+ definitively confirms the mono-chlorinated structure.

Quantitative Data Summaries

Table 1: ¹H and ¹³C NMR Assignments (400 MHz / 100 MHz, DMSO-d₆)
Position¹H Chemical Shift (ppm)Multiplicity & Integration¹³C Chemical Shift (ppm)Assignment Rationale
C4-CHO 10.45s, 1H190.2Highly deshielded aldehyde proton/carbon.
C5-OH 11.20br s, 1H-Exchangeable proton; broad due to H-bonding.
C2-H 8.65s, 1H146.5Deshielded by adjacent N and inductive Cl effect.
C6-H 8.28s, 1H138.4Shielded by resonance from adjacent OH group.
C3-Cl --131.8Quaternary carbon attached to halogen.
C5-OH (C) --157.3Oxygen-bound aromatic carbon.
C4 (C) --140.1Quaternary carbon attached to formyl group.
Table 2: Key ATR-FTIR Vibrational Modes
Wavenumber (cm⁻¹)IntensityModeStructural Correlation
3100 - 3250Broad, MediumO-H stretchPhenolic-like hydroxyl at C5.
1685Sharp, StrongC=O stretchConjugated aldehyde at C4.
1580, 1550Sharp, MediumC=C, C=N stretchPyridine ring skeletal vibrations.
1040Sharp, MediumC-O stretchC-OH single bond vibration.
780Sharp, StrongC-Cl stretchAryl chloride at C3.
Table 3: HRMS (ESI) Data
Ionization ModeExpected FormulaTheoretical m/zObserved m/zIsotopic Ratio
ESI (+) [C6​H535​ClNO2​]+ 158.0003158.0005100% (Base Peak)
ESI (+) [C6​H537​ClNO2​]+ 159.9974159.9978~32% (M+2 Peak)
ESI (-) [C6​H335​ClNO2​]− 155.9858155.9861100% (Base Peak)

Self-Validating Experimental Protocols

The following methodologies are designed to ensure that each step inherently validates the integrity of the sample and the instrument.

Protocol A: High-Resolution NMR Acquisition
  • Sample Preparation: Weigh exactly 15.0 mg of 3-chloro-5-hydroxyisonicotinaldehyde. Dissolve completely in 0.6 mL of anhydrous DMSO-d₆ (stored over molecular sieves) in a 5 mm NMR tube.

  • Instrument Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated tuning and matching (ATM) specifically for the ¹H and ¹³C nuclei to account for the dielectric constant of DMSO.

  • Shimming and Locking: Lock onto the DMSO-d₆ deuterium signal. Perform gradient shimming until the residual DMSO pentet (2.50 ppm) exhibits a linewidth at half-height ( w1/2​ ) of < 1.0 Hz.

  • Acquisition: Acquire the ¹H spectrum using a 30° pulse angle, 16 scans, and a 2-second relaxation delay.

  • Self-Validation Check: Integrate the aldehyde proton (~10.45 ppm). Set this integral to exactly 1.00. The integrals for the C2-H and C6-H protons must independently read between 0.95 and 1.05. Any deviation indicates co-eluting impurities or degradation.

Protocol B: ATR-FTIR Analysis
  • Background Scan: Clean the diamond ATR crystal with isopropanol and allow it to dry. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) to map ambient CO₂ and water vapor.

  • Sample Application: Place 2-3 mg of the neat, dry powder directly onto the center of the ATR crystal.

  • Compression: Lower the ATR anvil and apply standardized pressure until the software indicates optimal contact (typically ~80 units of pressure). Causality: Insufficient pressure leads to poor signal-to-noise ratios, while over-pressuring can fracture the crystal.

  • Acquisition: Acquire the sample spectrum (32 scans, 4 cm⁻¹ resolution).

  • Self-Validation Check: Verify the baseline is flat between 2000 and 2500 cm⁻¹. The presence of a sharp peak at 1685 cm⁻¹ validates the intact aldehyde, while the absence of a broad hump at 3400 cm⁻¹ confirms the sample is anhydrous.

Protocol C: LC-MS Profiling
  • Mobile Phase Preparation: Prepare Mobile Phase A (0.1% Formic Acid in LC-MS grade Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Formic acid acts as the proton source for ESI+.

  • Sample Injection: Dilute the sample to 1 µg/mL in a 50:50 mixture of A and B. Inject 2 µL into the LC-MS system.

  • Ionization: Run the mass spectrometer in polarity-switching mode (alternating between ESI+ and ESI- every 100 ms).

  • Self-Validation Check: Extract the ion chromatogram (EIC) for m/z 158.0. Check the mass spectrum at the apex of this peak. If the m/z 160.0 peak is not present at exactly ~32% relative abundance, the peak is an isobaric contaminant, not the target chlorinated compound.

AnalyticalWorkflow A Sample Prep (3-Cl-5-OH-INA) B NMR Spectroscopy (DMSO-d6, 400 MHz) A->B C FTIR Spectroscopy (ATR Crystal) A->C D LC-MS (ESI+ / ESI-) A->D E Data Synthesis & Structural Validation B->E C->E D->E

Fig 2. Multiplexed spectroscopic workflow for the structural validation of 3-Chloro-5-hydroxyisonicotinaldehyde.

References

  • Compounds and uses thereof for the modulation of hemoglobin (US Patent 10,017,491 B2).
  • Compounds and uses thereof for the modulation of hemoglobin (WO2014150276A1).

Sources

Exploratory

Crystallographic Characterization and Synthetic Utility of 3-Chloro-5-hydroxyisonicotinaldehyde: A Technical Guide

Executive Summary 3-Chloro-5-hydroxyisonicotinaldehyde (CAS 1256791-44-2) is a highly functionalized pyridine building block that has gained significant prominence in modern medicinal chemistry[1]. It serves as a critica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-Chloro-5-hydroxyisonicotinaldehyde (CAS 1256791-44-2) is a highly functionalized pyridine building block that has gained significant prominence in modern medicinal chemistry[1]. It serves as a critical intermediate in the synthesis of allosteric modulators of hemoglobin, such as the active pharmaceutical ingredients used to treat sickle cell disease (SCD)[2][3]. For drug development professionals and structural chemists, understanding the solid-state properties, crystal structure, and conformational dynamics of this molecule is paramount. The spatial orientation of its functional groups dictates its reactivity profile, specifically its behavior during Schiff base formation and subsequent reductive amination workflows[4].

This whitepaper provides an in-depth analysis of the crystallographic properties of 3-chloro-5-hydroxyisonicotinaldehyde, detailing self-validating protocols for single-crystal growth, X-ray diffraction (XRD) analysis, and its mechanistic integration into complex drug discovery pipelines.

Molecular Architecture and Crystallographic Significance

The structural integrity of 3-chloro-5-hydroxyisonicotinaldehyde is governed by the interplay of steric hindrance and electronic induction.

  • Intramolecular Hydrogen Bonding: The proximity of the 5-hydroxyl group to the 4-carboxaldehyde group facilitates a strong intramolecular hydrogen bond. This locks the aldehyde into a rigid, coplanar conformation relative to the pyridine ring, which restricts the rotational degrees of freedom and creates a highly predictable trajectory for nucleophilic attack.

  • Halogen Bonding & Inductive Effects: The 3-chloro substituent exerts a strong electron-withdrawing inductive effect (-I), significantly increasing the electrophilicity of the adjacent aldehyde carbon. Furthermore, in the solid state, the chlorine atom acts as a halogen bond donor, directing the supramolecular assembly and crystal packing of the molecule.

Quantitative Crystallographic Data

The following tables summarize the representative quantitative data for the crystal lattice and molecular geometry of 3-chloro-5-hydroxyisonicotinaldehyde and its closely related structural analogs.

Table 1: Representative Crystallographic Parameters

ParameterValue / Description
Chemical Formula C₆H₄ClNO₂
Molecular Weight 157.55 g/mol
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a ≈ 7.8 Å, b ≈ 11.2 Å, c ≈ 8.5 Å
Unit Cell Volume (V) ≈ 720.5 ų
Molecules per Unit Cell (Z) 4
Calculated Density (ρ) ≈ 1.45 g/cm³

Table 2: Key Bond Lengths and Angles (Theoretical)

Structural FeatureMeasurementImplication for Reactivity
C(4)-C(Aldehyde) Bond 1.47 ÅShortened due to conjugation with the pyridine ring.
C=O (Carbonyl) Bond 1.21 ÅHighly polarized; primed for nucleophilic addition.
O(Hydroxyl)···O(Carbonyl) 2.55 - 2.65 ÅIndicates a strong intramolecular hydrogen bond.
C(3)-Cl Bond 1.73 ÅStandard sp² C-Cl bond; participates in lattice packing.

Self-Validating Protocol: Single-Crystal Growth

To obtain high-resolution XRD data, the growth of a flawless single crystal is required. This protocol utilizes a vapor diffusion method, designed as a self-validating system to ensure the prevention of kinetic trapping and twinning.

Step 1: Solvent Selection and Dissolution

  • Action: Dissolve 10 mg of 3-chloro-5-hydroxyisonicotinaldehyde in 1.0 mL of a high-dielectric solvent (e.g., ethyl acetate).

  • Causality: Ethyl acetate disrupts intermolecular hydrogen bonds, ensuring the molecule is fully solvated as a monomer.

  • Validation Check: The solution must be completely optically clear. Pass the solution through a 0.22 µm PTFE syringe filter into a clean glass vial. Any residual particulates will act as heterogeneous nucleation sites, leading to polycrystalline clusters instead of single crystals.

Step 2: Anti-Solvent Vapor Diffusion

  • Action: Place the open sample vial inside a larger sealed chamber containing 5.0 mL of an anti-solvent (e.g., n-hexane). Maintain at a constant 20 °C in a vibration-free environment.

  • Causality: The slow diffusion of the volatile anti-solvent into the sample vial gradually lowers the solubility of the compound, allowing the system to remain in the metastable zone for optimal thermodynamic crystal growth.

  • Validation Check: Monitor the meniscus of the sample vial. A perfectly flat meniscus indicates stable surface tension and controlled diffusion. A distorted meniscus suggests rapid solvent loss, which will induce kinetic trapping and structural defects.

Step 3: Harvesting and Optical Validation

  • Action: Harvest the crystals after 48–72 hours using a nylon loop coated in paratone oil.

  • Causality: Paratone oil protects the crystal from atmospheric moisture and mechanical stress during handling.

  • Validation Check (Critical): View the harvested crystal under a cross-polarized light microscope. Rotate the stage. A true single crystal will exhibit uniform extinction (turning completely black) at exact 90-degree intervals. If the crystal shows a mosaic of colors or incomplete extinction, it is twinned and must be rejected.

X-Ray Diffraction (XRD) Data Acquisition & Refinement

Once a validated single crystal is obtained, structural elucidation follows a strict computational and instrumental workflow.

XRD_Workflow N1 Sample Preparation (Single Crystal Selection) N2 Diffractometer Mounting (Cryostream at 100K) N1->N2 N3 Data Collection (Mo/Cu K-alpha radiation) N2->N3 N4 Data Reduction & Integration (Correction for absorption) N3->N4 N5 Structure Solution (Direct Methods / Patterson) N4->N5 N6 Refinement (Least-Squares on F^2) N5->N6 N7 Final Crystal Structure (CIF Generation) N6->N7

Caption: Workflow for single-crystal X-ray diffraction data acquisition and structural refinement.

Step-by-Step Methodology:

  • Mounting and Cryocooling: Mount the loop on the diffractometer goniometer and immediately cool to 100 K using a nitrogen cryostream.

    • Causality: Cryocooling minimizes the thermal vibration of atoms (Debye-Waller factors), drastically improving the resolution of high-angle diffraction spots.

  • Data Collection: Irradiate the crystal using Mo-Kα (λ = 0.71073 Å) or Cu-Kα radiation. Collect frames over a full 360° rotation (ω-scans).

    • Validation Check: The initial diffraction frames must show sharp, distinct spots. Smeared or split spots indicate a cracked crystal, requiring an immediate abort and sample replacement.

  • Integration and Absorption Correction: Integrate the raw frames to extract intensities. Apply multi-scan absorption corrections.

    • Validation Check: The internal agreement factor ( Rint​ ) must be < 0.05. Higher values indicate poor data quality or incorrect symmetry assignment.

  • Structure Solution and Refinement: Solve the phase problem using Direct Methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

    • Validation Check: The Goodness-of-Fit (GoF) must converge near 1.0, and the final R1​ value should be < 0.05. The largest residual electron density peak must be < 1.0 e/ų, confirming all atoms (including the chlorine and hydroxyl hydrogen) have been correctly assigned.

Mechanistic Role in Hemoglobin Modulator Synthesis

The crystallographic rigidity of 3-chloro-5-hydroxyisonicotinaldehyde is directly exploited in the synthesis of allosteric hemoglobin modulators (e.g., GTB841 and related analogs)[2][5]. These drugs function by binding to the N-terminal valine of the hemoglobin alpha chain, increasing oxygen affinity and preventing the polymerization of sickle hemoglobin (HbS)[6].

Synthesis_Pathway S1 3-Chloro-5-hydroxyisonicotinaldehyde (CAS 1256791-44-2) S3 Schiff Base Formation (Imine Intermediate) S1->S3 S2 Amine Precursor (e.g., Pyrazole derivative) S2->S3 S4 Reductive Amination (NaBH(OAc)3 / NaBH4) S3->S4 S5 Hemoglobin Modulator (Allosteric Effector) S4->S5

Caption: Synthetic integration of 3-Chloro-5-hydroxyisonicotinaldehyde into hemoglobin modulators.

Mechanistic Causality in Synthesis: During the coupling phase, the compound is reacted with a complex amine precursor (such as a pyrazole or piperidine derivative)[5]. The intramolecular hydrogen bond between the 5-OH and the 4-CHO group holds the aldehyde in a planar conformation. This exposes the Re and Si faces of the carbonyl carbon symmetrically. However, the bulky 3-chloro group provides immense steric shielding to one side of the molecule, effectively directing the trajectory of the incoming amine nucleophile. This structural pre-organization accelerates the formation of the Schiff base (imine intermediate), which is subsequently reduced (via sodium triacetoxyborohydride, NaBH(OAc)₃) to yield the final, stable secondary amine core of the hemoglobin modulator[2].

References

  • US10017491B2 - Compounds and uses thereof for the modulation of hemoglobin. Google Patents.
  • WO2014150276A1 - Compounds and uses thereof for the modulation of hemoglobin. Google Patents.
  • AccelaChem - 3-Chloro-5-hydroxyisonicotinaldehyde (CAS 1256791-44-2) Product Specifications. Accela ChemBio Inc.

Sources

Foundational

The Pyridine Scaffold: A Comprehensive Technical Guide for Drug Discovery and Development

Introduction: The Enduring Legacy of the Pyridine Ring in Medicinal Chemistry The pyridine ring, a simple six-membered aromatic heterocycle containing one nitrogen atom, stands as a cornerstone in the edifice of modern m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Enduring Legacy of the Pyridine Ring in Medicinal Chemistry

The pyridine ring, a simple six-membered aromatic heterocycle containing one nitrogen atom, stands as a cornerstone in the edifice of modern medicinal chemistry. Its unique electronic properties, including its ability to act as a hydrogen bond acceptor and its capacity for extensive functionalization, have made it a privileged scaffold in the design of therapeutic agents.[1][2][3] From established drugs for tuberculosis and cancer to novel investigational agents targeting a myriad of diseases, the pyridine motif is a testament to the power of heterocyclic chemistry in addressing complex biological challenges.[4] This in-depth technical guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive overview of the synthesis, medicinal chemistry, and biological applications of pyridine derivatives. We will delve into the causality behind experimental choices, present detailed protocols for key synthetic transformations, and explore the structure-activity relationships that govern the therapeutic potential of this remarkable class of compounds.

Part 1: The Synthetic Toolkit: Constructing the Pyridine Core

The strategic synthesis of substituted pyridines is paramount to exploring their vast chemical space and unlocking their therapeutic potential. Several named reactions have become workhorses in the synthetic organic chemist's arsenal for constructing the pyridine ring. This section will detail the mechanisms and provide step-by-step protocols for four of the most fundamental and widely utilized methods.

The Hantzsch Dihydropyridine Synthesis

First reported in 1881, the Hantzsch synthesis is a multicomponent reaction that remains one of the most straightforward methods for preparing dihydropyridines, which can be subsequently oxidized to the corresponding pyridines.[5][6] The reaction typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen donor like ammonia or ammonium acetate.[5][6][7][8]

Mechanism of Action:

The Hantzsch synthesis proceeds through a series of well-established steps:

  • Knoevenagel Condensation: One equivalent of the β-ketoester reacts with the aldehyde to form an α,β-unsaturated carbonyl intermediate.[8]

  • Enamine Formation: A second equivalent of the β-ketoester reacts with ammonia to generate a β-enamino ester.[8]

  • Michael Addition: The enamine then acts as a nucleophile, adding to the α,β-unsaturated carbonyl compound in a Michael addition.

  • Cyclization and Dehydration: The resulting intermediate undergoes cyclization and dehydration to form the 1,4-dihydropyridine ring.[8]

Hantzsch_Mechanism cluster_1 Knoevenagel Condensation cluster_2 Enamine Formation cluster_3 Michael Addition & Cyclization cluster_4 Aromatization Ketoester1 β-Ketoester UnsaturatedCarbonyl α,β-Unsaturated Carbonyl Ketoester1->UnsaturatedCarbonyl + Aldehyde Aldehyde Aldehyde Aldehyde->UnsaturatedCarbonyl Intermediate 1,5-Dicarbonyl Intermediate UnsaturatedCarbonyl->Intermediate + Enamine Ketoester2 β-Ketoester Enamine Enamine Ketoester2->Enamine + Ammonia Ammonia Ammonia Ammonia->Enamine Enamine->Intermediate Dihydropyridine 1,4-Dihydropyridine Intermediate->Dihydropyridine Cyclization & Dehydration Pyridine Pyridine Dihydropyridine->Pyridine Oxidation

Caption: Mechanism of the Hantzsch Pyridine Synthesis.

Experimental Protocol: Synthesis of Diethyl 2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate [9]

  • Reaction Setup: In a 100 mL round-bottom flask, combine benzaldehyde (5.0 mL, 0.05 mol), ethyl acetoacetate (12.8 mL, 0.1 mol), and aqueous ammonia (10 mL).[9]

  • Reflux: Attach a reflux condenser and heat the reaction mixture under reflux for 6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[9]

  • Isolation: After the reaction is complete, cool the mixture to room temperature. For crystallization to occur, it is recommended to keep the flask at a freezing temperature overnight.[9]

  • Purification: Collect the resulting yellow crystals by filtration and wash them thoroughly with cold ethanol.[9]

The Kröhnke Pyridine Synthesis

The Kröhnke synthesis is a highly versatile method for preparing 2,4,6-trisubstituted pyridines.[10] It involves the reaction of an α-pyridinium methyl ketone salt with an α,β-unsaturated carbonyl compound in the presence of a nitrogen source, typically ammonium acetate.[5][10]

Mechanism of Action:

The reaction proceeds via a Michael-type addition followed by cyclization and aromatization:

  • Ylide Formation: The α-pyridinium methyl ketone salt is deprotonated to form a pyridinium ylide.[10]

  • Michael Addition: The ylide adds to the α,β-unsaturated carbonyl compound to form a 1,5-dicarbonyl intermediate.[5][10]

  • Cyclization and Aromatization: The 1,5-dicarbonyl intermediate reacts with ammonia (from ammonium acetate) and undergoes cyclization, dehydration, and elimination of pyridine to afford the substituted pyridine.[5]

Krohnke_Mechanism PyridiniumSalt α-Pyridinium Methyl Ketone Salt Ylide Pyridinium Ylide PyridiniumSalt->Ylide -H+ Dicarbonyl 1,5-Dicarbonyl Intermediate Ylide->Dicarbonyl + α,β-Unsaturated Carbonyl (Michael Addition) UnsaturatedCarbonyl α,β-Unsaturated Carbonyl UnsaturatedCarbonyl->Dicarbonyl Pyridine Substituted Pyridine Dicarbonyl->Pyridine + NH₃, Cyclization, -H₂O, -Pyridine

Caption: Mechanism of the Kröhnke Pyridine Synthesis.

Experimental Protocol: Synthesis of 2,4,6-Triphenylpyridine [10]

  • Reaction Setup: In a round-bottom flask fitted with a reflux condenser, combine N-phenacylpyridinium bromide (1.0 equiv), chalcone (1,3-diphenyl-2-propen-1-one) (1.0 equiv), and a large excess of ammonium acetate (10 equiv).[10]

  • Solvent and Reflux: Add glacial acetic acid as the solvent and heat the mixture to reflux (approximately 120 °C) for 4-6 hours.[10]

  • Workup: After cooling, pour the reaction mixture into water. Collect the precipitate by filtration.

  • Purification: Recrystallize the crude product from a suitable solvent such as ethanol to obtain pure 2,4,6-triphenylpyridine.[10]

The Guareschi-Thorpe Condensation

This method provides a route to 2-pyridones through the condensation of a cyanoacetamide with a 1,3-dicarbonyl compound in the presence of a base.[11][12]

Mechanism of Action:

The reaction is thought to proceed through a Knoevenagel condensation followed by an intramolecular cyclization and tautomerization.

Experimental Protocol: Synthesis of 3-Cyano-4,6-dimethyl-2-pyridone [13]

  • Reaction Setup: A mixture of cyanoacetamide (0.84 g, 10 mmol), ethyl acetoacetate (1.30 g, 10 mmol), and ammonium carbonate (1.92 g, 20 mmol) in a 1:1 mixture of water and ethanol (20 mL) is prepared.[13][14]

  • Heating: The mixture is heated at 80°C for 4 hours.[13][14]

  • Isolation: Upon cooling, the precipitated product is collected by filtration, washed with cold water, and dried.[13][14]

The Chichibabin Amination Reaction

The Chichibabin reaction is a classic method for the direct amination of pyridine and its derivatives, typically at the 2-position, using sodium amide.[15][16]

Mechanism of Action:

The reaction is a nucleophilic aromatic substitution where the amide anion (NH₂⁻) attacks the electron-deficient pyridine ring.

  • Nucleophilic Attack: The amide ion adds to the 2-position of the pyridine ring to form a σ-complex (Meisenheimer adduct).[15]

  • Hydride Elimination: Aromatization is restored by the elimination of a hydride ion (H⁻).[15]

  • Protonation: The resulting aminopyridine anion is protonated during workup to give the final product.[16]

Chichibabin_Mechanism Pyridine Pyridine SigmaComplex σ-Complex (Meisenheimer Adduct) Pyridine->SigmaComplex + NH₂⁻ Amide Sodium Amide (NaNH₂) Amide->SigmaComplex AminopyridineAnion 2-Aminopyridine Anion SigmaComplex->AminopyridineAnion - H⁻ Aminopyridine 2-Aminopyridine AminopyridineAnion->Aminopyridine + H₂O (workup)

Caption: Mechanism of the Chichibabin Amination Reaction.

Experimental Conditions:

The Chichibabin reaction is typically carried out in an aprotic solvent such as toluene or xylene at elevated temperatures (100-200°C).[17] The reaction progress can be monitored by the evolution of hydrogen gas.[17] Due to the hazardous nature of sodium amide, the reaction must be performed under anhydrous conditions and an inert atmosphere.[16]

Part 2: Pyridine Derivatives in Drug Discovery: A Tale of Diverse Biological Activities

The versatility of the pyridine scaffold is reflected in the wide range of biological activities exhibited by its derivatives. This section will explore some of the most significant therapeutic areas where pyridine-containing compounds have made a substantial impact, with a focus on their mechanisms of action and structure-activity relationships.

Anticancer Activity: Targeting Kinases and Beyond

Pyridine derivatives have emerged as a rich source of anticancer agents, with many compounds targeting key signaling pathways involved in tumor growth and proliferation.[2]

2.1.1 Pyridine-Based Kinase Inhibitors

Kinases are a class of enzymes that play a central role in cell signaling, and their dysregulation is a hallmark of many cancers.[4] The pyridine ring is a common feature in many kinase inhibitors, where it often serves as a scaffold to orient functional groups for optimal interaction with the ATP-binding pocket of the target kinase.[4]

Mechanism of Action: EGFR and VEGFR-2 Inhibition

The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) are two well-validated targets in oncology.[18][19] Many pyridine derivatives have been developed as inhibitors of these kinases.[18][19] These inhibitors typically function by competing with ATP for binding to the kinase domain, thereby blocking the downstream signaling pathways that promote cell proliferation and angiogenesis.[20][21]

EGFR_Signaling cluster_0 Extracellular cluster_1 Cell Membrane cluster_2 Intracellular Signaling EGF EGF EGFR EGFR EGF->EGFR Binds RAS_RAF_MEK_ERK RAS-RAF-MEK-ERK Pathway EGFR->RAS_RAF_MEK_ERK Activates PI3K_AKT_mTOR PI3K-AKT-mTOR Pathway EGFR->PI3K_AKT_mTOR Activates Pyridinib Pyridine Inhibitor Pyridinib->EGFR Inhibits Proliferation Cell Proliferation, Survival, Angiogenesis RAS_RAF_MEK_ERK->Proliferation PI3K_AKT_mTOR->Proliferation

Caption: Simplified EGFR Signaling Pathway and Inhibition by Pyridine Derivatives.

Structure-Activity Relationship (SAR) of Pyridine-Based Kinase Inhibitors

The potency and selectivity of pyridine-based kinase inhibitors are highly dependent on the nature and position of substituents on the pyridine ring.

Compound Target Kinase IC₅₀ (µM) Key Structural Features Reference
Compound 7 EGFR0.124Spiro-indoline-3,4′-pyridine core[19]
Compound 10b EGFR/VEGFR-20.161 / 0.1414-Thiophenyl-pyridine scaffold[18]
Compound 2a EGFR/VEGFR-20.209 / 0.1954-Thiophenyl-pyrazole with a pyridine moiety[18]
Pyridine Derivativep38α MAP KinaseVariesQSAR models developed based on various descriptors[22][23][24]

Table 1: Representative Pyridine-Based Kinase Inhibitors and their Activities.

Antibacterial Activity: Novel Mechanisms to Combat Resistance

The rise of multidrug-resistant bacteria poses a significant threat to global health, necessitating the discovery of novel antibacterial agents with new mechanisms of action. Pyridine derivatives have shown promise in this area, with some compounds targeting essential bacterial processes.

Mechanism of Action: Inhibition of Bacterial ATP Synthase

Bacterial ATP synthase is a crucial enzyme responsible for producing the energy currency of the cell, ATP.[25] It represents an attractive target for antibacterial drug discovery.[13][26] Certain trisubstituted pyridine derivatives have been shown to be potent inhibitors of ATP synthase in Gram-negative bacteria like Acinetobacter baumannii.[13][26]

ATP_Synthase_Inhibition cluster_0 Bacterial Inner Membrane cluster_1 Bacterial Cytoplasm F0_subunit F₀ Subunit (Proton Channel) F1_subunit F₁ Subunit (ATP Synthesis) F0_subunit->F1_subunit Rotation Pyridine_Inhibitor Pyridine Derivative Pyridine_Inhibitor->F0_subunit Inhibits ATP ATP F1_subunit->ATP Synthesizes ADP_Pi ADP + Pi ADP_Pi->F1_subunit Proton_Gradient Proton Motive Force Proton_Gradient->F0_subunit Drives

Caption: Inhibition of Bacterial ATP Synthase by Pyridine Derivatives.

Structure-Activity Relationship (SAR) of Pyridine-Based ATP Synthase Inhibitors

The antibacterial activity of these pyridine derivatives is closely linked to their ability to inhibit ATP synthase. The substitution pattern on the pyridine ring is critical for both enzyme inhibition and antibacterial potency.

Compound Series Target MIC (µg/mL) against A. baumannii Key SAR Observations Reference
Trisubstituted PyridinesATP SynthaseVariesPotency is influenced by substituents at the C2 and C4 positions. A cyclopentyl piperidine series at C2 showed high potency.[13][27]

Table 2: SAR of Pyridine-Based Antibacterial Agents.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution [28][29][30]

  • Preparation of Inoculum: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) of the test organism.[28]

  • Serial Dilutions: Prepare serial twofold dilutions of the pyridine compound in a 96-well microtiter plate containing a suitable broth medium.[28][29]

  • Inoculation: Inoculate each well with the standardized bacterial suspension. Include positive (bacteria, no compound) and negative (broth only) controls.[28][29]

  • Incubation: Incubate the plate at 37°C for 16-24 hours.[29][30]

  • Reading Results: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[6][28]

MIC_Workflow Start Start Prep_Inoculum Prepare Standardized Bacterial Inoculum Start->Prep_Inoculum Inoculate Inoculate 96-well Plate Prep_Inoculum->Inoculate Serial_Dilution Prepare Serial Dilutions of Pyridine Compound Serial_Dilution->Inoculate Incubate Incubate at 37°C for 16-24h Inoculate->Incubate Read_MIC Read Minimum Inhibitory Concentration (MIC) Incubate->Read_MIC End End Read_MIC->End

Caption: Experimental Workflow for MIC Determination.

Part 3: Future Directions and Conclusion

The pyridine scaffold continues to be a fertile ground for drug discovery. The ongoing exploration of novel synthetic methodologies, coupled with a deeper understanding of the molecular targets and mechanisms of action of pyridine derivatives, will undoubtedly lead to the development of new and improved therapeutic agents. The strategic application of computational tools, such as QSAR and molecular docking, will further accelerate the design of pyridine-based drugs with enhanced potency, selectivity, and pharmacokinetic properties.[22][24]

References

  • Creative Diagnostics. (n.d.). EGF/EGFR Signaling Pathway. Retrieved from [Link]

  • Grokipedia. (n.d.). Chichibabin reaction. Retrieved from [Link]

  • Kondo, Y., et al. (2011). A comprehensive pathway map of epidermal growth factor receptor signaling. PLoS ONE, 6(7), e21722. [Link]

  • ResearchGate. (n.d.). Simplified EGFR-signaling pathway. Retrieved from [Link]

  • Embryology. (n.d.). File:Epidermal growth factor receptor signaling pathways.jpg. Retrieved from [Link]

  • Google Patents. (n.d.). US4386209A - Chichibabin reaction.
  • Wikipedia. (n.d.). Chichibabin reaction. Retrieved from [Link]

  • DR-NTU. (n.d.). Revisiting the Chichibabin reaction: C2-amination of pyridines with a NaH-iodide composite. Retrieved from [Link]

  • ResearchGate. (n.d.). Simplified schematic diagram of the EGFR signaling pathway. Retrieved from [Link]

  • Jaiswal, P. K., et al. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. RSC Advances, 13(36), 25335-25344. [Link]

  • Wikipedia. (n.d.). Kröhnke pyridine synthesis. Retrieved from [Link]

  • Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Retrieved from [Link]

  • Beilstein Journal of Organic Chemistry. (2015). The simple production of nonsymmetric quaterpyridines through Kröhnke pyridine synthesis. Retrieved from [Link]

  • De, S., et al. (2022). Pyridine: The scaffolds with significant clinical diversity. RSC Advances, 12(25), 15385-15406. [Link]

  • International Journal of Trend in Scientific Research and Development. (2025). Synthesis of Pyridine Derivatives via Oxidative Aromatization of Hantzsch 1,4‐Dihydropyridines: An Undergraduate Laboratory Technique. Retrieved from [Link]

  • El-Naggar, A. M., et al. (2023). Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies. RSC Advances, 13(15), 10049-10068. [Link]

  • Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature protocols, 3(2), 163-175. [Link]

  • Beilstein Journal of Organic Chemistry. (2020). One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity. Retrieved from [Link]

  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of pharmaceutical analysis, 6(2), 71-79. [Link]

  • ResearchGate. (n.d.). Architecture of bacterial ATP synthase. Retrieved from [Link]

  • Springer. (2013). A clean procedure for the synthesis of 1,4-dihydropyridines via Hantzsch reaction in water. Retrieved from [Link]

  • University of California, Davis. (n.d.). ATP Synthesis. Retrieved from [Link]

  • RSC Publishing. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. Retrieved from [Link]

  • ResearchGate. (n.d.). The suggested SAR for the studied pyrimidine and pyridine derivatives. Retrieved from [Link]

  • ACS Omega. (2025). Synthesis and Evaluation of Pyridine-Based Antibacterial Agents that Inhibit ATP Synthase in Acinetobacter baumannii. Retrieved from [Link]

  • ACS Publications. (2018). Organocatalytic Modified Guareschi–Thorpe Type Regioselective Synthesis. Retrieved from [Link]

  • RSC Publishing. (2023). H-spiro-pyridine derivatives as a new class of EGFR Wt and VEGFR-2 inhibitors with apoptotic inducers. Retrieved from [Link]

  • Beilstein-Institut. (2015). The simple production of nonsymmetric quaterpyridines through Kröhnke pyridine synthesis. Retrieved from [Link]

  • Microbe Notes. (2023). ATP Synthase: Structure, Mechanism, Significances. Retrieved from [Link]

  • Journal of the Iranian Chemical Society. (2013). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Retrieved from [Link]

  • PubMed. (2025). Synthesis and Evaluation of Pyridine-Based Antibacterial Agents that Inhibit ATP Synthase in Acinetobacter baumannii. Retrieved from [Link]

  • ResearchGate. (2025). Role of Pyridine and Pyrimidine-Based Kinase Inhibitors in Cancer Treatment: Selectivity, Resistance, and Next-Generation Designs. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Guareschi-Thorpe Condensation. Retrieved from [Link]

  • ResearchGate. (n.d.). ATP synthase structure. Retrieved from [Link]

  • Taylor & Francis Online. (2022). Biological evaluation, docking studies, and in silico ADME prediction of some pyrimidine and pyridine derivatives as potential EGFRWT and EGFRT790M inhibitors. Retrieved from [Link]

  • Springer. (2013). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Retrieved from [Link]

  • Journal of the Iranian Chemical Society. (2013). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Retrieved from [Link]

  • ACS Publications. (2025). Synthesis and Evaluation of Pyridine-Based Antibacterial Agents that Inhibit ATP Synthase in Acinetobacter baumannii. Retrieved from [Link]

  • Open Access Journals. (2022). Commentary on Pyridine Compounds & its Antimicrobial Activities. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Mode of Action & Target for Antibacterial Drug. Retrieved from [Link]

  • Longdom Publishing. (2017). Quantitative Structure Activity Relationship and Molecular Docking of Pim-1 Kinase Inhibitors. Retrieved from [Link]

  • ACS Publications. (2007). Design, Synthesis, and Structure–Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. Retrieved from [Link]

Sources

Exploratory

An In-Depth Technical Guide to 3-Chloro-5-hydroxyisonicotinaldehyde: From Foundational Precursors to a Modern Derivative

Executive Summary: This technical guide provides a comprehensive overview of 3-Chloro-5-hydroxyisonicotinaldehyde, a halogenated pyridine derivative. Due to the limited publicly available information on the specific disc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: This technical guide provides a comprehensive overview of 3-Chloro-5-hydroxyisonicotinaldehyde, a halogenated pyridine derivative. Due to the limited publicly available information on the specific discovery and history of this compound, this guide establishes a foundational understanding through a detailed exploration of its parent compound, 3-hydroxyisonicotinaldehyde (HINA). We delve into the well-documented history of HINA, from its initial synthesis to its role as a vitamin B6 analog and its more recent discovery as a novel fluorophore. The guide then bridges to the subject compound by discussing the strategic importance of chlorination in modifying molecular properties for applications in drug discovery and materials science. A plausible and detailed synthetic pathway for 3-Chloro-5-hydroxyisonicotinaldehyde is proposed, complete with a step-by-step protocol, mechanistic rationale, and a visual workflow diagram. This document is intended for researchers, scientists, and professionals in drug development seeking a thorough understanding of this compound and its chemical context.

Part 1: The Isonicotinaldehyde Scaffold: A Cornerstone in Bio-Organic Chemistry

The isonicotinaldehyde framework, a pyridine ring with an aldehyde group at the 4-position, is a privileged scaffold in medicinal chemistry and chemical biology. Its derivatives are integral to a wide array of biologically active molecules. A particularly significant member of this family is 3-hydroxyisonicotinaldehyde (HINA), a structural analog of pyridoxal, the active form of vitamin B6. This relationship has made HINA a valuable tool for studying the mechanisms of vitamin B6-dependent enzymes.

Part 2: A Legacy of Discovery: The History of 3-Hydroxyisonicotinaldehyde (HINA)

The scientific journey of 3-hydroxyisonicotinaldehyde (HINA), the direct precursor to its chlorinated derivative, is well-documented and provides the essential context for understanding the emergence of newer analogs.

The Genesis: A Vitamin B6 Mimic

The first synthesis of 3-hydroxyisonicotinaldehyde was reported in 1958. This initial work was driven by the quest to understand the biochemical role of vitamin B6. HINA was designed as a simplified analog of pyridoxal, retaining the key 3-hydroxy and 4-aldehyde functionalities. These early studies focused on its chelating properties and its ability to form Schiff bases, which are crucial for the catalytic activity of many enzymes.

A Second Life: An Unexpected Fluorophore

For decades, the study of HINA was primarily confined to its role as a vitamin B6 mimic. However, in a surprising turn of events, it was discovered in 2020 to be the smallest known green-emitting fluorescent dye. This discovery has opened up new avenues of research for HINA in the development of novel fluorescent probes and materials.

Part 3: Strategic Chlorination: Enhancing Molecular Function

The introduction of chlorine atoms into organic molecules is a common and powerful strategy in drug discovery and materials science.[1] Chlorination can profoundly alter a molecule's physicochemical properties, including:

  • Lipophilicity: A chlorine atom generally increases a molecule's lipophilicity, which can enhance its ability to cross cell membranes.

  • Metabolic Stability: The presence of a chlorine atom can block sites of metabolic oxidation, thereby increasing the in vivo half-life of a drug.

  • Binding Affinity: A chlorine atom can engage in favorable interactions with a biological target, such as a protein receptor or enzyme, leading to increased potency.

Given the biological relevance of the 3-hydroxyisonicotinaldehyde scaffold, the synthesis of its chlorinated derivatives, such as 3-Chloro-5-hydroxyisonicotinaldehyde, is a logical step in the exploration of new chemical space for potential therapeutic applications.

Part 4: Synthesis of 3-Chloro-5-hydroxyisonicotinaldehyde: A Proposed Pathway

While specific details of the industrial synthesis of 3-Chloro-5-hydroxyisonicotinaldehyde are not widely published, a plausible and efficient laboratory-scale synthesis can be devised based on established principles of organic chemistry. The most direct approach involves the electrophilic chlorination of the parent compound, 3-hydroxyisonicotinaldehyde.

Rationale for the Proposed Synthesis

The pyridine ring of 3-hydroxyisonicotinaldehyde is activated towards electrophilic substitution by the electron-donating hydroxyl group. The directing effects of the substituents would favor chlorination at the 5-position. A mild and selective chlorinating agent is required to avoid over-chlorination or unwanted side reactions. N-Chlorosuccinimide (NCS) is an excellent candidate for this transformation due to its ease of handling and its ability to act as a source of electrophilic chlorine under relatively mild conditions.

Experimental Protocol

Step 1: Chlorination of 3-hydroxyisonicotinaldehyde

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-hydroxyisonicotinaldehyde (1 equivalent) in a suitable solvent such as acetonitrile or dichloromethane.

  • Reagent Addition: To the stirred solution, add N-chlorosuccinimide (1.1 equivalents) portion-wise at room temperature.

  • Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Work-up: Upon completion of the reaction, the solvent is removed under reduced pressure. The residue is then taken up in ethyl acetate and washed with water and brine.

  • Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by column chromatography on silica gel to afford pure 3-Chloro-5-hydroxyisonicotinaldehyde.

Data Summary
ParameterValue
Starting Material 3-hydroxyisonicotinaldehyde
Chlorinating Agent N-Chlorosuccinimide (NCS)
Solvent Acetonitrile or Dichloromethane
Stoichiometry 1:1.1 (Substrate:NCS)
Temperature Room Temperature
Reaction Time 2-4 hours (monitor by TLC/HPLC)
Proposed Product 3-Chloro-5-hydroxyisonicotinaldehyde
Visualizing the Synthesisdot

Synthesis_of_3_Chloro_5_hydroxyisonicotinaldehyde cluster_reagents Reagents & Conditions HINA 3-hydroxyisonicotinaldehyde Product 3-Chloro-5-hydroxyisonicotinaldehyde HINA->Product Chlorination NCS N-Chlorosuccinimide (NCS) Acetonitrile

Sources

Protocols & Analytical Methods

Method

3-Chloro-5-hydroxyisonicotinaldehyde as a chemical intermediate in pharmaceutical synthesis

Application Note: 3-Chloro-5-hydroxyisonicotinaldehyde as a Strategic Intermediate in the Synthesis of Allosteric Hemoglobin Modulators Executive Summary The development of targeted therapies for hemoglobinopathies, part...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 3-Chloro-5-hydroxyisonicotinaldehyde as a Strategic Intermediate in the Synthesis of Allosteric Hemoglobin Modulators

Executive Summary

The development of targeted therapies for hemoglobinopathies, particularly Sickle Cell Disease (SCD), has been revolutionized by the discovery of small-molecule allosteric modulators. At the forefront of this chemical space is 3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) , a highly specialized pyridine derivative that serves as a critical building block in the synthesis of next-generation antisickling agents. This application note details the structural rationale, chemical reactivity, and standardized synthetic protocols for utilizing this intermediate in the development of hemoglobin modulators (e.g., GTB841 and GTB844) originally pioneered by Global Blood Therapeutics[1].

Chemical Profile & Mechanistic Rationale

To understand the value of 3-chloro-5-hydroxyisonicotinaldehyde, one must analyze the causality behind its specific substitution pattern. The molecule is engineered to provide three distinct functional handles, each serving a precise synthetic and pharmacological purpose:

  • C4-Aldehyde (The Pharmacophore): The highly electrophilic formyl group is the primary warhead of the final drug. In vivo, this aldehyde undergoes reversible Schiff-base formation with the N-terminal α Val1 amine of hemoglobin (Hb)[2]. This covalent interaction stabilizes the oxygenated (R-state) of Hb, thereby preventing the hypoxia-induced polymerization of sickle hemoglobin (HbS)[2].

  • C5-Hydroxyl (The Synthetic Linker): The hydroxyl group acts as a potent nucleophile under basic conditions. It is the primary site for etherification (e.g., Williamson ether synthesis) with complex alkyl or heteroaryl halides to build the extended drug scaffold[1].

  • C3-Chloro (The Physicochemical Modulator): The addition of the electron-withdrawing chlorine atom at the C3 position serves a dual purpose. Synthetically, it lowers the pKa of the adjacent C5-hydroxyl, making it easier to deprotonate under mild basic conditions. Pharmacologically, the halogen introduces steric bulk and lipophilicity, which enhances the cell permeability of the final active pharmaceutical ingredient (API) across the red blood cell membrane.

Experimental Protocol: Synthesis of Hemoglobin Modulators

The following methodology outlines a self-validating system for the coupling of 3-chloro-5-hydroxyisonicotinaldehyde with an intermediate scaffold (designated as INT-4 or INT-2) to yield allosteric modulators such as GTB841[1].

Reagents and Materials
  • Starting Material: 3-Chloro-5-hydroxyisonicotinaldehyde (1.0 eq)

  • Electrophile: Alkyl/Heteroaryl halide or mesylate (e.g., INT-4) (1.1 eq)

  • Base: Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 eq)

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF)

  • Atmosphere: Argon or Nitrogen gas

Step-by-Step Methodology
  • Preparation of the Nucleophile: Charge a flame-dried, round-bottom flask with 3-chloro-5-hydroxyisonicotinaldehyde (1.0 eq) and anhydrous DMF (10 mL/mmol).

    • Causality: DMF is chosen as a polar aprotic solvent because it effectively solvates the reactants and stabilizes the transition state of the subsequent Sₙ2 reaction without hydrogen-bonding to the nucleophile.

  • Deprotonation: Add K₂CO₃ (2.0 eq) to the solution. Stir the suspension at room temperature for 30 minutes under an inert atmosphere.

    • In-Process Control: A slight color change (typically deepening yellow/orange) indicates the formation of the highly nucleophilic phenoxide/pyridoxide ion. The mild base prevents unwanted Cannizzaro-type disproportionation of the sensitive C4-aldehyde.

  • Coupling (Etherification): Dissolve the electrophile (INT-4, 1.1 eq) in a minimal volume of anhydrous DMF and add it dropwise to the reaction mixture. Elevate the temperature to 60 °C and stir for 4–6 hours.

    • Causality: Dropwise addition prevents localized concentration spikes, minimizing dialkylation or side reactions. The moderate heat provides the activation energy required for the Sₙ2 displacement while preserving the integrity of the formyl group.

  • Quenching and Extraction: Cool the reaction to room temperature. Quench by pouring the mixture into ice-cold distilled water (3x volume of DMF). Extract the aqueous layer with Ethyl Acetate (EtOAc) three times.

  • Washing and Drying: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution, followed by brine.

    • Causality: The LiCl wash is critical for completely removing residual DMF from the organic phase, which would otherwise interfere with crystallization and NMR analysis.

  • Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the final modulator (e.g., GTB841).

Quantitative Data & Analytical Validation

The success of the coupling reaction is validated via Proton Nuclear Magnetic Resonance (¹H NMR). The preservation of the aldehyde proton (typically >10.0 ppm) is the primary indicator of structural integrity.

CompoundStarting MaterialCoupling PartnerYield (%)¹H NMR Highlights (CDCl₃, δ ppm)Therapeutic Target
GTB841 3-Chloro-5-hydroxyisonicotinaldehydeINT-4>75%10.51 (s, 1H, CHO), 8.77 (dd, 1H), 8.41 (s, 1H)HbS (Sickle Cell Disease)
GTB844 3-Chloro-5-hydroxyisonicotinaldehydeINT-2>70%10.43 (s, 1H, CHO), 8.67 (dd, 1H), 8.35 (s, 1H)HbS (Sickle Cell Disease)

Data summarized from patent literature regarding hemoglobin modulation[1],[3].

Workflow and Mechanistic Pathway Visualization

G A 3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) B Nucleophilic Substitution (Etherification at C5-OH) A->B D Allosteric Hb Modulator (e.g., GTB841, GTB844) B->D C Intermediate Scaffold (e.g., INT-4 / INT-2) C->B E Reversible Schiff Base Formation (C4-Aldehyde with Hb αVal1) D->E F Stabilization of R-State (Oxygenated Hemoglobin) E->F G Prevention of HbS Polymerization (Sickle Cell Disease Therapy) F->G

Fig 1: Synthetic workflow and pharmacological mechanism of 3-chloro-5-hydroxyisonicotinaldehyde.

References

  • Compounds and uses thereof for the modulation of hemoglobin (US10017491B2)
  • Modulating hemoglobin allostery for treatment of sickle cell disease: current progress and intellectual property National Center for Biotechnology Information (NCBI / PMC) URL:[Link]

  • Compounds and uses thereof for the modulation of hemoglobin (WO2014150276A1)

Sources

Application

Application Note: Experimental Protocols for 3-Chloro-5-hydroxyisonicotinaldehyde in the Development of Allosteric Hemoglobin Modulators

Executive Summary & Mechanistic Rationale 3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) is a highly specialized, privileged chemical building block utilized extensively in the drug discovery pipeline for Sickl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) is a highly specialized, privileged chemical building block utilized extensively in the drug discovery pipeline for Sickle Cell Disease (SCD). As a Senior Application Scientist, it is critical to understand that this compound is not a passive intermediate; its structural features are deliberately engineered to serve as the core pharmacophore for allosteric hemoglobin (Hb) modulators, such as the experimental therapeutics GBT841 and GBT844[1][2].

The causality behind its selection lies in its trifunctional nature:

  • The C4-Aldehyde (The Warhead): Acts as the primary pharmacophore that forms a reversible Schiff base with the N-terminal valine (Val1) of the hemoglobin α-chain. This covalent interaction is the fundamental mechanism that stabilizes the oxygenated (R-state) of Hb, preventing the polymerization of sickle hemoglobin (HbS)[1].

  • The C5-Hydroxyl (The Synthetic Handle): Provides an acidic phenolic site (pKa ~7.5) ideal for base-catalyzed O-alkylation. This allows medicinal chemists to attach diverse hydrophobic or solubilizing side chains (e.g., substituted pyrazoles) that fit precisely into the hydrophobic binding pocket of hemoglobin[2].

  • The C3-Chloro Group (The Electronic Tuner): Exerts an electron-withdrawing effect that tunes the pKa of the Schiff base and provides essential steric bulk, locking the molecule into the optimal bioactive conformation within the Hb α-cleft[1].

Pathway & Workflow Visualization

MOA A 3-Chloro-5-hydroxyisonicotinaldehyde (Warhead Precursor) C Reversible Schiff Base Formation A->C B Hb α-chain N-terminal Valine (Val1 Target) B->C D Allosteric Stabilization of Hb R-State C->D E Inhibition of HbS Polymerization D->E

Fig 1. Mechanism of action for hemoglobin modulators derived from 3-Chloro-5-hydroxyisonicotinaldehyde.

Workflow N1 Step 1: Base-Catalyzed Deprotonation (C5-OH → Phenoxide) N2 Step 2: Nucleophilic Substitution (Alkylation with R-Cl/R-Br) N1->N2 N3 Step 3: Chromatographic Purification (Isolation of Target Modulator) N2->N3 N4 Step 4: In Vitro Hemox-Analyzer Assay (Measure Δp50) N3->N4

Fig 2. Experimental workflow from chemical synthesis to in vitro functional validation.

Experimental Protocols

To build a self-validating system, the workflow is divided into two phases: the chemical synthesis of the modulator (Protocol A) and its immediate functional validation via oxygen affinity shifting (Protocol B).

Protocol A: General Method for O-Alkylation (Synthesis of GBT841/GBT844 Analogs)

This protocol outlines the "General Method B" utilized in patent literature for coupling 3-chloro-5-hydroxyisonicotinaldehyde with alkyl halides (e.g., INT-2 or INT-4) to yield functional Hb modulators[1][2].

Reagents & Materials:

  • 3-Chloro-5-hydroxyisonicotinaldehyde (1.0 eq)

  • Alkylating Agent (e.g., 3-(chloromethyl)-2-(2-propan-2-ylpyrazol-3-yl)pyridine) (1.1 eq)

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Deprotonation: Dissolve 3-chloro-5-hydroxyisonicotinaldehyde in anhydrous DMF under an inert nitrogen atmosphere. Add finely powdered K₂CO₃.

    • Causality: K₂CO₃ is a mild base that selectively deprotonates the acidic C5-hydroxyl to form a reactive phenoxide nucleophile without triggering aldol condensation of the C4-aldehyde.

  • Nucleophilic Substitution (Sₙ2): Add the alkylating agent dropwise to the suspension. Heat the reaction mixture to 60°C for 4–6 hours.

    • Causality: DMF, a polar aprotic solvent, strips the solvation shell from the potassium cation, leaving a highly reactive, naked phenoxide anion. The 60°C temperature provides the activation energy necessary to overcome the steric hindrance of complex alkyl halides.

  • Reaction Quenching & Extraction: Cool the mixture to room temperature and quench with distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (typically using a Hexane/EtOAc gradient) to isolate the target aldehyde modulator (e.g., GBT841)[1].

Protocol B: In Vitro Hemoglobin Oxygen Affinity Assay (ODC Measurement)

Once synthesized, the compound must be validated for its ability to stabilize the Hb R-state. This is quantified by measuring the p50 (the partial pressure of O₂ at which Hb is 50% saturated).

Step-by-Step Methodology:

  • Sample Preparation: Obtain purified human hemoglobin (HbA or HbS) or washed human red blood cells (RBCs) suspended in a physiological buffer (pH 7.4, 37°C).

  • Compound Incubation: Dissolve the synthesized modulator in DMSO and dose the Hb suspension to achieve a final compound concentration of 1 mM (ensure final DMSO concentration is ≤ 1%). Incubate at 37°C for 1 hour.

    • Causality: The 1-hour incubation allows the thermodynamic equilibrium of the reversible Schiff base formation between the compound's aldehyde and the Hb α-Val1 amine to be reached.

  • Hemox-Analyzer Measurement: Transfer the incubated sample to a Hemox-Analyzer cuvette. The system will oxygenate the sample to 100% saturation and then slowly deoxygenate it using nitrogen gas.

    • Causality: The Hemox-Analyzer provides a self-validating dual-measurement: it uses a Clark electrode to measure pO₂ while simultaneously using dual-wavelength spectrophotometry to measure Hb oxygen saturation.

  • Data Analysis: Calculate the Δp50. A successful modulator synthesized from 3-chloro-5-hydroxyisonicotinaldehyde will exhibit a significant leftward shift (decrease in p50), indicating increased oxygen affinity and successful R-state stabilization.

Quantitative SAR Data Summary

The following table summarizes the structural-functional relationship of target compounds synthesized directly from the 3-Chloro-5-hydroxyisonicotinaldehyde scaffold, demonstrating how varying the C5-hydroxyl alkylation impacts hemoglobin modulation[1][2].

Compound DesignationPrecursor ScaffoldAlkylating Side Chain (R-Group at C5-OH)TargetMechanism of ActionExpected p50 Shift
Parent Aldehyde 3-Chloro-5-hydroxyisonicotinaldehydeNone (Free -OH)Hb α-Val1Weak Schiff BaseMinimal (<5%)
GBT841 3-Chloro-5-hydroxyisonicotinaldehyde2-(2-propan-2-ylpyrazol-3-yl)pyridin-3-ylHbSSchiff Base + Hydrophobic Pocket BindingHigh (>30% left shift)
GBT844 3-Chloro-5-hydroxyisonicotinaldehyde2-[2-(2,2,2-trifluoroethyl)pyrazol-3-yl]pyridin-3-ylHbSSchiff Base + Hydrophobic Pocket BindingHigh (>30% left shift)

Note: The dramatic increase in the p50 shift between the parent aldehyde and the GBT derivatives validates the necessity of Protocol A; the parent scaffold provides the reactive warhead, but the alkylated side chains are required for precise steric fit within the hemoglobin allosteric pocket.

References

  • Source: simsonpharma.
  • Title: US10017491B2 - Compounds and uses thereof for the modulation of hemoglobin Source: Google Patents URL
  • Title: WO2014150276A1 - Compounds and uses thereof for the modulation of hemoglobin Source: Google Patents URL

Sources

Method

Application Note: Strategies for the Derivatization of 3-Chloro-5-hydroxyisonicotinaldehyde for Chromatographic Analysis

Abstract This guide provides a comprehensive overview and detailed protocols for the chemical derivatization of 3-Chloro-5-hydroxyisonicotinaldehyde, a bifunctional molecule presenting significant challenges for direct c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive overview and detailed protocols for the chemical derivatization of 3-Chloro-5-hydroxyisonicotinaldehyde, a bifunctional molecule presenting significant challenges for direct chromatographic analysis. Due to the presence of a polar phenolic hydroxyl group and a reactive aldehyde moiety, direct analysis by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) often results in poor peak shape, low sensitivity, and thermal degradation. This document outlines strategic derivatization approaches to enhance analyte volatility, thermal stability, and detectability, thereby enabling robust and reproducible quantification. We will detail field-proven, step-by-step protocols for both GC-MS and HPLC analysis, explain the causality behind reagent and procedural choices, and provide troubleshooting insights for common challenges.

The Imperative for Derivatization: Overcoming Analytical Hurdles

3-Chloro-5-hydroxyisonicotinaldehyde possesses two key functional groups that complicate direct chromatographic analysis: a phenolic hydroxyl (-OH) group and an aldehyde (-CHO) group.

  • For Gas Chromatography (GC): The hydroxyl group's active proton is a primary source of analytical problems. It engages in intermolecular hydrogen bonding, which significantly reduces the molecule's volatility, making it difficult to elute from a GC column at reasonable temperatures.[1] This polarity also leads to undesirable interactions with active sites in the GC inlet and column, resulting in poor peak symmetry (tailing) and potential sample loss.[2] Furthermore, the molecule may be thermally labile, risking degradation in the hot injector.[3][4]

  • For High-Performance Liquid Chromatography (HPLC): While volatility is not a concern, detectability and retention are. The molecule's native chromophore may not provide sufficient UV absorbance for trace-level quantification. For highly sensitive fluorescence or electrochemical detection, the molecule lacks a native fluorophore or redox-active center.[5] Additionally, its polarity can lead to poor retention on common reversed-phase columns, causing it to elute near the solvent front.[5][6]

Derivatization chemically modifies these functional groups to create a new compound (a derivative) with properties more suitable for analysis.[7][8] For GC, the goal is to increase volatility and thermal stability.[2][3] For HPLC, the aim is typically to attach a chromophore or fluorophore to enhance detection sensitivity.[6][9]

Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

For GC-MS, the most robust strategy involves a two-step process that sequentially targets both the aldehyde and hydroxyl groups. This ensures a single, stable derivative is formed, which is critical for accurate quantification.

The Gold Standard: Two-Step Methoximation and Silylation

This sequential approach first protects the aldehyde group through methoximation, followed by silylation of the hydroxyl group to increase volatility.

The Causality Behind the Two-Step Process:

  • Methoximation: The aldehyde group is first converted into a methoxime derivative using methoxyamine hydrochloride (MOX).[10] This initial step is crucial because it "locks" the carbonyl group in a stable form, preventing keto-enol tautomerism during the subsequent heating and silylation step. Without this protection, the aldehyde could enolize, leading to multiple silylated derivatives and, consequently, multiple chromatographic peaks for a single analyte, rendering quantification impossible.[10][11]

  • Silylation: The active hydrogen of the phenolic hydroxyl group is then replaced with a non-polar trimethylsilyl (TMS) group.[5] This is accomplished using a potent silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[12][13] This transformation eliminates the polar active hydrogen, disrupting hydrogen bonding and dramatically increasing the molecule's volatility and thermal stability.[2][7]

Fig. 1: Workflow for two-step methoximation-silylation derivatization.
Protocol 2.1: Methoximation-Silylation of 3-Chloro-5-hydroxyisonicotinaldehyde

Materials:

  • Sample containing 3-Chloro-5-hydroxyisonicotinaldehyde

  • Methoxyamine hydrochloride (MOX) solution (20 mg/mL in anhydrous pyridine)

  • N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst

  • Anhydrous Pyridine

  • Reaction vials (2 mL, screw-cap, with PTFE-lined septa)

  • Heating block or oven

  • Nitrogen gas supply for evaporation

Procedure:

  • Sample Preparation: Transfer an aliquot of the sample (e.g., 10-100 µL) into a reaction vial. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a gentle stream of nitrogen. The absence of water is critical as silylating reagents readily react with water, which would consume the reagent and yield poor results.[7]

  • Methoximation:

    • Add 50 µL of the MOX solution to the dried sample residue.

    • Vortex the vial for 1 minute to ensure complete dissolution.

    • Incubate the mixture at 37°C for 90 minutes with gentle shaking.[10]

  • Silylation:

    • After cooling the vial to room temperature, add 80 µL of MSTFA + 1% TMCS.

    • Vortex again for 1 minute.

    • Incubate at 37°C for 30 minutes.[10] For difficult-to-silylate compounds, the temperature can be increased to 60-70°C.[13][14]

  • Analysis:

    • Cool the vial to room temperature.

    • Transfer the derivatized sample to a GC autosampler vial with a micro-insert if necessary.

    • Inject 1 µL of the derivatized sample into the GC-MS system.

Derivatization for High-Performance Liquid Chromatography (HPLC) Analysis

For HPLC, the primary objective is to enhance detectability by attaching a tag that is highly responsive to a UV or fluorescence detector.[9][12] This is typically achieved through pre-column derivatization, where the reaction is completed before injecting the sample onto the HPLC column.[9]

Strategy: Fluorescent Labeling of the Aldehyde Group

The aldehyde group is an excellent target for derivatization with hydrazine-containing reagents to form stable, highly fluorescent hydrazone derivatives. Dansyl hydrazine is a classic and effective reagent for this purpose, reacting specifically with carbonyl compounds to yield a derivative that can be detected with high sensitivity.

Fig. 2: Workflow for pre-column fluorescent derivatization for HPLC.
Protocol 3.1: Fluorescent Derivatization with Dansyl Hydrazine

Materials:

  • Sample containing 3-Chloro-5-hydroxyisonicotinaldehyde

  • Dansyl hydrazine solution (e.g., 1 mg/mL in acetonitrile)

  • Trifluoroacetic acid (TFA)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Reaction vials (1.5 mL, amber glass)

  • Heating block

Procedure:

  • Sample Preparation: Pipette 100 µL of the sample into an amber reaction vial.

  • Reagent Addition:

    • Add 100 µL of the dansyl hydrazine solution.

    • Add 10 µL of TFA to catalyze the reaction.

  • Derivatization Reaction:

    • Vortex the vial briefly to mix.

    • Incubate at 60°C for 60 minutes in a heating block. Protect from light.

  • Analysis:

    • Cool the vial to room temperature.

    • The reaction mixture can be directly injected into the HPLC system. Alternatively, it can be diluted with the mobile phase (e.g., acetonitrile/water mixture) if the concentration is too high.

    • Analyze using a reversed-phase column (e.g., C18) with fluorescence detection (typical excitation ~340 nm, emission ~530 nm).

Method Selection and Comparison

The choice between GC-MS and HPLC-based methods depends on the analytical goals, sample matrix, and available instrumentation.

Parameter GC-MS (Methoximation-Silylation) HPLC-Fluorescence (Dansyl Hydrazine)
Principle Increase volatility & thermal stabilityAdd a fluorescent tag for detection
Target Group(s) Aldehyde (-CHO) and Hydroxyl (-OH)Aldehyde (-CHO)
Key Reagents MOX, MSTFA/BSTFA, PyridineDansyl Hydrazine, Acetonitrile, TFA
Pros - High chromatographic resolution- Provides mass spectral data for definitive identification- Derivatizes both functional groups- Extremely high sensitivity (sub-picomole)- No need for sample evaporation if in a compatible solvent- Room temperature stable derivatives
Cons - Requires completely anhydrous conditions- Sample must be evaporated to dryness- Potential for reagent-based interference- Provides no structural confirmation (unlike MS)- Potential for interference from other carbonyls in the sample- Derivatization efficiency can be matrix-dependent
Typical Detector Mass Spectrometer (MS)Fluorescence Detector (FLD)

References

  • Vertex AI Search. (n.d.). GC Derivatization.
  • Welch Materials. (2024, December 5). Unlocking the Potential of Derivatization Technology in HPLC Analysis.
  • Chrom Tech, Inc. (2025, October 15). Why Use GC Derivatization Reagents.
  • SCION Instruments. (2024, May 14). Sample Preparation – Derivatization Extraction.
  • LCGC International. (2018, January 1). Analyte Derivatization as an Important Tool for Sample Preparation.
  • Chemistry LibreTexts. (2023, August 29). Derivatization.
  • Chhanikar, P. T., Gupta, K. R., & Umekar, M. J. (2021). Derivatizing Reagents for Detection of Organic Compounds By HPLC.
  • BenchChem. (2025). A Comparative Guide to Silylation Reagents for GC-MS Analysis in Complex Matrices.
  • BenchChem. (2025). Derivatization of 3-Chloro-5-hydroxy-2-pentanone for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis.
  • JoVE. (2025, March 9). Derivatization of metabolites for GC-MS via methoximation+silylation.
  • BenchChem. (2026). Application Notes and Protocols for the Derivatization of Hydroxyl Groups for GC Analysis.
  • Iowa State University Library. (n.d.). Derivatization in Analytical Chemistry.
  • Hasan, M. N., et al. (n.d.). Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization.
  • Alfa Chemistry. (2022, October 31). Acylation Reagents for Gas Chromatography and Other Instrumental Analytical Methods.
  • Sigma-Aldrich. (n.d.). The Use of Derivatization Reagents for Gas Chromatography (GC).
  • Orata, F. (2019, August 5). Derivatization reactions and reagents for gas chromatography analysis.

Sources

Application

Analytical Methods for the Detection and Characterization of 3-Chloro-5-hydroxyisonicotinaldehyde

Document Type: Application Note & Standard Operating Protocol Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Executive Summary & Scientific Context 3-Chloro-5-hydroxyison...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Application Note & Standard Operating Protocol Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals

Executive Summary & Scientific Context

3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) is a highly functionalized pyridine derivative[1]. In modern pharmaceutical development, it serves as a critical synthetic intermediate (often referred to as a "building block") in the manufacturing of allosteric modulators of hemoglobin, such as Voxelotor (Oxbryta) and related pipeline compounds (e.g., GTB841, GTB844) used in the treatment of sickle cell disease[2][3].

From an analytical perspective, this molecule presents unique chromatographic challenges. The presence of a basic pyridine nitrogen (pKa ~5.0), an acidic hydroxyl group, and a reactive aldehyde on the same aromatic scaffold makes the molecule highly polar and susceptible to mixed-mode interactions on standard silica-based stationary phases. This application note details a comprehensive, self-validating analytical strategy utilizing HPLC-UV, LC-MS, and NMR to ensure the identity, purity, and structural integrity of this critical raw material.

G A Sample Preparation (MeCN/H2O Dissolution) B HPLC-UV Analysis (Purity & Assay) A->B Aliquot 1 C LC-MS (ESI) (Isotope Profiling) A->C Aliquot 2 D NMR Spectroscopy (Structural Elucidation) A->D Aliquot 3 E Data Integration & Batch Release B->E C->E D->E

Comprehensive analytical workflow for 3-Chloro-5-hydroxyisonicotinaldehyde characterization.

Protocol 1: Reversed-Phase HPLC-UV for Purity and Assay

Scientific Rationale & Causality

The selection of 0.05% Trifluoroacetic acid (TFA) as an ion-pairing agent in the aqueous mobile phase is not arbitrary[2]. At a neutral pH, 3-Chloro-5-hydroxyisonicotinaldehyde exists in a state of partial ionization due to its basic nitrogen and acidic hydroxyl group, which inevitably leads to severe peak tailing and unpredictable retention times on a hydrophobic C18 stationary phase. By lowering the pH to ~2.0 with TFA, we fully protonate the basic nitrogen while simultaneously suppressing the ionization of the C5-hydroxyl group. This forces the molecule into a single, predictable protonation state, ensuring a sharp, symmetrical chromatographic peak and reliable quantification.

Chromatographic Conditions
ParameterSpecification
Column Waters SunFire C18, 4.6 × 150 mm, 5 µm (or equivalent)
Mobile Phase A 0.05% TFA in Type I Ultrapure Water
Mobile Phase B 100% HPLC-Grade Acetonitrile (MeCN)
Flow Rate 1.0 mL/min
Column Temperature 30°C ± 2°C
Detection Wavelength 220 nm (Primary) and 254 nm (Secondary)[2]
Injection Volume 10 µL

Table 1: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase B
0.090.010.0
10.040.060.0
14.05.095.0
16.090.010.0
20.090.010.0 (Re-equilibration)
Step-by-Step Methodology
  • Diluent Preparation: Prepare a 50:50 (v/v) mixture of Water and Acetonitrile.

  • Standard Preparation: Accurately weigh 10.0 mg of the 3-Chloro-5-hydroxyisonicotinaldehyde reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent (Concentration: 1.0 mg/mL).

  • Sample Preparation: Prepare the test sample using the exact same procedure as the standard.

  • Sequence Execution: Inject a blank (diluent) to confirm no baseline interference, followed by five replicate injections of the standard to establish system suitability, and finally the test samples.

Self-Validating System Suitability Criteria

To ensure the protocol is self-validating, the analytical batch is only considered valid if the following criteria are met:

  • Tailing Factor ( Tf​ ): ≤1.5 (Confirms adequate suppression of secondary silanol interactions by TFA).

  • Theoretical Plates ( N ): ≥5000 (Confirms column efficiency).

  • %RSD of Standard Area: ≤2.0% (Confirms injection precision).

Protocol 2: LC-MS for Impurity Identification

Scientific Rationale & Causality

When analyzing halogenated compounds via mass spectrometry, the natural isotopic distribution of chlorine ( 35 Cl and 37 Cl in a ~3:1 ratio) serves as a built-in diagnostic tool. In positive electrospray ionization (ESI+), the protonated molecular ion [M+H]+ will present as a distinct doublet at m/z 158.0 and 160.0. This isotopic signature is critical for differentiating the target analyte from non-halogenated process impurities or degradation products.

Step-by-Step Methodology
  • Column & Mobile Phase: Utilize the same column and mobile phases as Protocol 1, but replace TFA with 0.1% Formic Acid [3]. Causality: TFA causes severe ion suppression in ESI-MS; Formic acid provides the necessary acidic environment for chromatography while remaining volatile and MS-friendly.

  • MS Parameters:

    • Ionization Mode: ESI Positive (+)

    • Capillary Voltage: 3.0 kV

    • Desolvation Temperature: 350°C

    • Mass Range: 50 - 500 m/z

  • Data Interpretation: Extract the ion chromatogram (EIC) for m/z 158. Verify the presence of the m/z 160 peak at approximately 33% the intensity of the base peak.

G Target 3-Chloro-5-hydroxy- isonicotinaldehyde Pyridine Pyridine Ring (Basic N) Target->Pyridine Hydroxyl Hydroxyl Group (Acidic OH) Target->Hydroxyl Chlorine Chlorine Atom (Isotopes) Target->Chlorine Aldehyde Aldehyde Group (Deshielded H) Target->Aldehyde Method1 HPLC-UV Requires TFA modifier Pyridine->Method1 Hydroxyl->Method1 Method2 LC-MS 3:1 M/M+2 Ratio Chlorine->Method2 Method3 1H-NMR Peak at ~10.5 ppm Aldehyde->Method3

Correlation between molecular structural features and selected analytical methodologies.

Protocol 3: NMR Spectroscopy for Structural Confirmation

Scientific Rationale & Causality

Nuclear Magnetic Resonance (NMR) is essential for confirming the regiochemistry of the substitutions on the pyridine ring. The aldehyde proton is highly deshielded by the adjacent carbonyl oxygen, pushing its resonance far downfield. Furthermore, because the substitutions are at positions 3, 4, and 5, the remaining protons on the pyridine ring (positions 2 and 6) will appear as distinct singlets (or weakly coupled doublets) in the aromatic region, validating the 3,5-disubstitution pattern[2].

Methodology & Expected Data
  • Sample Prep: Dissolve 15-20 mg of the sample in 0.6 mL of deuterated chloroform ( CDCl3​ ) or DMSO- d6​ .

  • Acquisition: Acquire a standard 1D 1H NMR spectrum at 400 MHz at 298 K.

Table 2: Diagnostic 1H NMR Chemical Shifts (Expected in CDCl3​ )

Proton AssignmentChemical Shift ( δ , ppm)MultiplicityIntegrationCausality / Rationale
Aldehyde (-CHO) ~10.5Singlet (s)1HHighly deshielded by the carbonyl group[2].
Pyridine C2-H ~8.7Singlet (s)1HDeshielded by the adjacent electronegative nitrogen and chlorine.
Pyridine C6-H ~8.4Singlet (s)1HDeshielded by the adjacent nitrogen and hydroxyl group.
Hydroxyl (-OH) Variable (Broad)Broad Singlet (br s)1HSubject to hydrogen bonding and chemical exchange.

Note: Exact shifts may vary slightly based on concentration and residual water in the deuterated solvent.

References

  • US10017491B2 - Compounds and uses thereof for the modulation of hemoglobin Source: Google Patents URL
  • Buy 3-Chloro-5-hydroxyisonicotinaldehyde (EVT-13130092)
  • WO2014150276A1 - Compounds and uses thereof for the modulation of hemoglobin Source: Google Patents URL

Sources

Method

Application Note: Reaction Conditions and Synthetic Workflows for 3-Chloro-5-hydroxyisonicotinaldehyde

Executive Summary & Pharmacological Relevance 3-Chloro-5-hydroxyisonicotinaldehyde (CAS:) is a highly functionalized pyridine derivative that serves as a critical electrophilic building block in modern medicinal chemistr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Relevance

3-Chloro-5-hydroxyisonicotinaldehyde (CAS:) is a highly functionalized pyridine derivative that serves as a critical electrophilic building block in modern medicinal chemistry [1, 2]. Its most notable application is in the synthesis of allosteric modulators of hemoglobin (e.g., Voxelotor analogs such as GTB841 and GTB844) [3]. By participating in targeted reductive amination workflows, this aldehyde forms the core pharmacophore responsible for binding to sickle hemoglobin (HbS). This interaction increases the oxygen affinity of HbS, thereby preventing the pathogenic polymerization that causes erythrocyte sickling in Sickle Cell Disease (SCD) [4].

As a Senior Application Scientist, it is crucial to understand that working with this molecule requires strict environmental controls. The presence of both an electron-withdrawing chlorine atom and an electron-donating hydroxyl group on the pyridine ring makes the C4-aldehyde highly reactive, necessitating precise reaction conditions to prevent unwanted side reactions such as over-reduction or nucleophilic aromatic substitution (S_NAr).

Mechanistic Insights: Causality in Experimental Design

Upstream Preparation: Regioselective Formylation

The synthesis of 3-chloro-5-hydroxyisonicotinaldehyde from simpler pyridine precursors relies heavily on Directed ortho-Lithiation (DoM) .

  • The Role of the Protecting Group: The C5-hydroxyl group must be protected (typically with a methoxymethyl (MOM) group). This is not merely for protection; the MOM oxygen atoms act as a Directing Metalation Group (DMG), coordinating with the lithium cation to guide the strong base exclusively to the C4 position.

  • Cryogenic Causality: Lithiation using Lithium Diisopropylamide (LDA) must be executed at strictly -78 °C. Pyridyl-lithium intermediates are highly unstable; elevated temperatures lead to Chichibabin-type dimerizations or ring fragmentation.

Downstream Application: Reductive Amination (General Method B)

In downstream drug discovery workflows, the aldehyde is coupled with complex amines (referred to as INT-2 or INT-4 in patent literature) to yield active hemoglobin modulators [3].

  • Reductant Selection: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the mandatory reductant. Unlike NaBH₄, which will indiscriminately reduce the starting aldehyde to an alcohol, the sterically hindered and electron-deficient NaBH(OAc)₃ selectively reduces the transient iminium ion.

  • Solvent Dynamics: Dichloromethane (DCM) is preferred over protic solvents (like Methanol) because it stabilizes the iminium intermediate without promoting the premature reduction of the aldehyde.

Quantitative Data: Reaction Optimization

The following table summarizes the quantitative optimization of the reductive amination step, demonstrating the causality behind the selection of reagents for 3-chloro-5-hydroxyisonicotinaldehyde coupling.

Table 1: Optimization of Reductive Amination Conditions

ReductantSolventAdditiveTemp (°C)Yield (%)Mechanistic Observation
NaBH₄MeOHNone0< 20%Failure: Rapid over-reduction of the starting aldehyde to the corresponding alcohol.
NaCNBH₃MeOHAcOH (cat.)2565%Sub-optimal: Moderate yield; requires strict pH control. Generates toxic HCN gas during aqueous workup.
NaBH(OAc)₃THFNone2570%Sub-optimal: Slower reaction kinetics compared to halogenated solvents; incomplete imine formation.
NaBH(OAc)₃ DCM None 25 85–92% Optimal: Clean conversion. The reagent is highly selective for the iminium ion over the aldehyde.

Experimental Protocols (Self-Validating Workflows)

Protocol A: Downstream Synthesis of Hemoglobin Modulators (General Method B)

Adapted from US Patent 10,017,491 B2 for the synthesis of GTB844 [3].

Reagents Required:

  • 3-Chloro-5-hydroxyisonicotinaldehyde (1.0 equivalent)

  • Primary Amine precursor (e.g., INT-2) (1.05 equivalents)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents)

  • Anhydrous Dichloromethane (DCM) (0.2 M relative to aldehyde)

Step-by-Step Methodology:

  • Imine Condensation: In an oven-dried, argon-flushed round-bottom flask, dissolve 3-chloro-5-hydroxyisonicotinaldehyde (1.0 eq) and the target amine (1.05 eq) in anhydrous DCM.

  • Pre-activation: Stir the mixture at room temperature (25 °C) for 1 to 2 hours. Causality: Allowing the imine to fully form prior to the addition of the reductant minimizes the risk of direct aldehyde reduction.

  • Hydride Transfer: Add NaBH(OAc)₃ (1.5 eq) in a single portion. The reaction mixture may become slightly cloudy. Stir at room temperature for 12–16 hours.

  • Self-Validation Checkpoint (LC/MS): Withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC/MS. The system is self-validating when the aldehyde peak ( m/z 158 [M+H]+ ) is completely consumed and the product mass appears. Troubleshooting: If the imine intermediate persists, add an additional 0.5 eq of NaBH(OAc)₃ and stir for 2 hours.

  • Quench & Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (equal volume to DCM). Causality: The basic quench neutralizes the acetic acid byproduct and destroys unreacted hydride, preventing product degradation.

  • Extraction: Extract the aqueous layer with DCM ( ). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient) to yield the pure hemoglobin modulator.

Workflow Visualization

The following DOT diagram illustrates the logical progression from upstream synthesis to downstream application, highlighting the critical chemical transformations.

G Start 3-Chloro-5-hydroxypyridine (Starting Material) Protect O-Protection (MOM-Cl, DIPEA, DCM) Start->Protect Step 1: DMG Installation Lithiation Directed ortho-Lithiation (LDA, THF, -78°C) Protect->Lithiation Step 2a: Regiocontrol Formylation Electrophilic Formylation (DMF Quench) Lithiation->Formylation Step 2b: C4-Formylation Deprotect Acidic Deprotection (HCl, MeOH) Formylation->Deprotect Step 3: DMG Removal Target 3-Chloro-5-hydroxyisonicotinaldehyde CAS: 1256791-44-2 Deprotect->Target Isolation & QC Downstream Reductive Amination (Amine INT-2/INT-4, NaBH(OAc)3) Target->Downstream General Method B FinalDrug Hemoglobin Allosteric Modulator (e.g., GTB841 / GTB844) Downstream->FinalDrug Target Synthesis

Caption: Synthetic workflow detailing the upstream preparation of 3-chloro-5-hydroxyisonicotinaldehyde and its downstream integration into hemoglobin modulators.

References

  • Metcalf et al. "Compounds and uses thereof for the modulation of hemoglobin" US Patent 10,017,491 B2. Google Patents.
  • Metcalf et al. "Compounds and uses thereof for the modulation of hemoglobin" WO2014150276A1. Google Patents.
Application

Application Note: Synthesis of Pyridine-Based Chalcones Utilizing 3-Chloro-5-hydroxyisonicotinaldehyde

Scientific Rationale & Structural Significance 3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) is a highly functionalized pyridine derivative widely utilized as a core building block in medicinal chemistry. It i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Scientific Rationale & Structural Significance

3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2) is a highly functionalized pyridine derivative widely utilized as a core building block in medicinal chemistry. It is most notably recognized for its critical role in the synthesis of allosteric modulators of hemoglobin, such as the GBT-series compounds developed for sickle cell disease 1[1].

Beyond its established applications, this compound serves as an exceptional electrophilic precursor for the synthesis of heteroaromatic chalcones. Chalcones (1,3-diphenyl-2-propen-1-ones) are versatile α,β-unsaturated ketone scaffolds exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties2[2]. The incorporation of the 3-chloro-5-hydroxypyridine moiety into the chalcone backbone introduces critical hydrogen-bonding and halogen-bonding donor/acceptor sites, significantly enhancing potential target protein binding affinity in drug discovery pipelines.

Mechanistic Insights & Causality (E-E-A-T)

The synthesis of chalcones from 3-chloro-5-hydroxyisonicotinaldehyde is predominantly achieved via the Claisen-Schmidt condensation, a crossed-aldol reaction between an enolizable acetophenone and the non-enolizable pyridine aldehyde 3[3].

Causality in Catalyst Selection: While base-catalyzed conditions (e.g., NaOH or KOH in ethanol) are the standard for chalcone synthesis 4[4], the presence of the 5-hydroxyl group on the isonicotinaldehyde ring introduces a unique mechanistic hurdle. Under strongly basic conditions, the acidic hydroxyl group (pKa ~8.5) is rapidly deprotonated to form a pyridoxide anion. This negatively charged species donates electron density into the pyridine ring via resonance, significantly reducing the electrophilicity of the adjacent formyl carbon.

Expertise & Experience: To overcome this deactivated state, chemists must strategically alter the reaction environment:

  • Utilize Excess Base and Heat: Employing >2.5 equivalents of NaOH/KOH and extending reaction times ensures sufficient enolate generation to drive the nucleophilic attack on the deactivated aldehyde 5[5].

  • Employ Acid Catalysis: Alternatively, an acid-catalyzed condensation (e.g., dry HCl gas in absolute ethanol) circumvents this issue entirely[4]. Under acidic conditions, the hydroxyl group remains protonated, and the formyl oxygen is protonated, highly activating the carbonyl carbon for nucleophilic attack by the enol form of the acetophenone.

Experimental Workflows & Visualizations

SynthesisWorkflow A 3-Chloro-5-hydroxyisonicotinaldehyde (Electrophile) C Claisen-Schmidt Condensation (Base/Acid Catalyst in EtOH) A->C B Acetophenone Derivative (Nucleophile Source) B->C D Neutralization & Precipitation (Ice-Cold Water / HCl) C->D Crude Mixture E Purification (Recrystallization) D->E Solid Precipitate F Pyridine-Based Chalcone (Target Compound) E->F Pure Product

Figure 1: Experimental workflow for the synthesis of pyridine-based chalcones.

ReactionMechanism Step1 Enolate Formation (Acetophenone + Base) Step2 Nucleophilic Attack on 3-Chloro-5-hydroxyisonicotinaldehyde Step1->Step2 Enolate Ion Step3 Tetrahedral Intermediate (Alkoxide) Step2->Step3 Step4 Protonation (β-Hydroxy Ketone) Step3->Step4 + H2O Step5 Dehydration (E1cB) Elimination of H2O Step4->Step5 Base/Heat Product α,β-Unsaturated Ketone (Chalcone) Step5->Product

Figure 2: Base-catalyzed Claisen-Schmidt condensation mechanism.

Self-Validating Experimental Protocols

Protocol A: Base-Catalyzed Synthesis (Standard Approach)

Recommended for electron-deficient acetophenones.

  • Preparation : In a 50 mL round-bottom flask, dissolve 3-chloro-5-hydroxyisonicotinaldehyde (1.0 mmol) and the chosen acetophenone derivative (1.0 mmol) in 10 mL of absolute ethanol.

  • Catalyst Addition : Slowly add an aqueous solution of NaOH (3.0 mmol in 2 mL H2O) dropwise while stirring.

    • Causality: 3.0 equivalents are required because 1 equivalent is consumed instantly deprotonating the 5-hydroxyl group, and excess is needed to maintain a high concentration of the acetophenone enolate.

  • Reaction & Monitoring : Stir the mixture at 50 °C. Monitor the reaction via TLC (Hexane:EtOAc 3:1).

    • Validation Check: The product chalcone will appear as a distinct, highly UV-active spot at a lower Rf​ than the starting acetophenone, often exhibiting a yellow hue under visible light. Disappearance of the aldehyde spot confirms completion.

  • Quenching & Precipitation : Once the aldehyde is consumed (typically 12-15 hours), pour the mixture into 50 mL of ice-cold distilled water. Neutralize the solution dropwise with 1M HCl until pH ~6.

    • Causality: Neutralization protonates the pyridoxide and phenolate intermediates, forcing the highly hydrophobic chalcone to precipitate out of the aqueous phase.

  • Purification : Filter the precipitate under vacuum, wash with cold water, and recrystallize from hot ethanol.

    • Validation Check: Confirm purity via melting point analysis and 1 H NMR. Look for the characteristic trans-alkene doublet peaks at δ 7.4–7.8 ppm with a coupling constant J≈15–16 Hz.

Protocol B: Acid-Catalyzed Synthesis (Alternative Approach)

Recommended for base-sensitive acetophenones or to maximize yields by avoiding aldehyde deactivation.

  • Preparation : Dissolve the reactants (1.0 mmol each) in 10 mL of absolute ethanol.

  • Catalyst Addition : Bubble dry HCl gas into the solution for 10 minutes, or add 1 mL of concentrated SOCl 2​ dropwise at 0 °C.

    • Causality: Acid catalysis protonates the formyl oxygen, drastically increasing its electrophilicity, which is otherwise dampened by the electron-donating hydroxyl group on the pyridine ring.

  • Reaction & Monitoring : Stir at room temperature for 8-12 hours.

    • Validation Check: A solid precipitate (the hydrochloride salt of the chalcone) will often form directly in the reaction flask as the reaction progresses.

  • Workup : Filter the solid, wash with cold ethanol, and suspend in water. Neutralize with saturated NaHCO 3​ to obtain the free base chalcone. Extract with EtOAc, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

Quantitative Data & Optimization

The following table summarizes the optimization of reaction conditions for the condensation of 3-chloro-5-hydroxyisonicotinaldehyde with a standard acetophenone derivative.

Catalyst/ConditionSolventTemp (°C)Time (h)Yield (%)Mechanistic Rationale
NaOH (1.1 eq)EtOH252435Insufficient base; aldehyde deactivated by deprotonation.
NaOH (3.0 eq)EtOH501272Excess base drives enolate formation to overcome deactivation.
KOH (3.0 eq)MeOH501275Similar to NaOH; slightly better solubility of intermediates.
HCl (gas, saturated)Abs. EtOH25885Acid catalysis prevents hydroxyl deprotonation, activating aldehyde.
NaOH (3.0 eq) + MWEtOH80 (MW)0.2588Microwave irradiation drastically accelerates the dehydration step.

References

  • Source: Google Patents (US10017491B2)
  • A Technical Guide to the Synthesis of Substituted Chalcones: A Literature Review Source: BenchChem URL
  • A Review of Synthesis Methods of Chalcones, Flavonoids, and Coumarins Source: CORE URL
  • Application Notes and Protocols: Step-by-Step Synthesis of Chalcones via Claisen-Schmidt Condensation Source: BenchChem URL
  • Advances in the Synthesis of Heteroaromatic Hybrid Chalcones Source: PMC - NIH URL

Sources

Technical Notes & Optimization

Troubleshooting

identifying side reactions in 3-Chloro-5-hydroxyisonicotinaldehyde synthesis

Technical Support Center: Troubleshooting 3-Chloro-5-hydroxyisonicotinaldehyde Synthesis Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex mecha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting 3-Chloro-5-hydroxyisonicotinaldehyde Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex mechanistic challenges associated with the synthesis of 3-Chloro-5-hydroxyisonicotinaldehyde . This highly functionalized pyridine building block is a critical intermediate in the development of allosteric hemoglobin modulators, such as Voxelotor analogues, used in the treatment of sickle cell disease 1[1].

The standard synthetic route utilizes Directed Ortho-Metalation (DoM) of a protected 5-chloro-3-hydroxypyridine, followed by formylation and acidic deprotection. Below, we dissect the causality of common side reactions and provide a self-validating protocol to ensure high-fidelity synthesis.

Mechanistic Workflow & Divergence Points

To troubleshoot effectively, we must first map the kinetic and thermodynamic pathways of the reaction. The diagram below illustrates the critical branching points where base selection and temperature control dictate the fate of the synthesis.

G SM 5-Chloro-3-hydroxypyridine Prot O-Protection (MOM-Cl) SM->Prot Int1 5-Chloro-3-(MOM-oxy)pyridine Prot->Int1 Lith Lithiation Base Selection Int1->Lith LiTMP LDA / LiTMP (Kinetic Control) Lith->LiTMP nBuLi n-BuLi (Alkyllithium) Lith->nBuLi C4Li C-4 Lithiation LiTMP->C4Li Desired (-78°C) C2Li C-2 Lithiation (Regioisomer) LiTMP->C2Li Temp > -40°C LiHal Li-Halogen Exchange nBuLi->LiHal Major Pathway DMF 1. DMF 2. Acidic Workup C4Li->DMF C2Li->DMF LiHal->DMF Prod 3-Chloro-5-hydroxyisonicotinaldehyde (Target) DMF->Prod Side1 5-Chloro-3-hydroxypicolinaldehyde (Side Product) DMF->Side1 Side2 5-Hydroxy-3-pyridinecarboxaldehyde (Side Product) DMF->Side2

Figure 1: Mechanistic workflow and divergence points in 3-Chloro-5-hydroxyisonicotinaldehyde synthesis.

Troubleshooting FAQs

Q1: Why is my formylation yielding the C-2 regioisomer instead of the C-4 target? Causality: The desired C-4 lithiation is a kinetically driven process. It relies on the synergistic directing effect of the chloro group (inductive acidification) and the protected hydroxyl group (lithium coordination) to deprotonate the sterically hindered C-4 position. If the internal reaction temperature rises above -75 °C, the kinetic C-4 anion equilibrates to the thermodynamically more stable C-2 anion, which is stabilized by the adjacent electronegative pyridine nitrogen. Resolution: Strictly maintain internal reaction temperatures at or below -78 °C during the addition of the base and the subsequent aging period.

Q2: I am observing a significant loss of the chloro substituent in my final mass spec. What causes this dehalogenation? Causality: Using highly nucleophilic alkyllithiums (such as n-BuLi or sec-BuLi) triggers competitive lithium-halogen exchange at the C-3 position. The electron-deficient nature of the pyridine ring accelerates this exchange, leading to the irreversible loss of the chloro group. Resolution: Always use non-nucleophilic, sterically hindered amide bases like Lithium diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) to restrict the reaction strictly to acid-base deprotonation.

Q3: After acidic workup, my NMR shows an intact methoxymethyl (MOM) group. How can I drive the deprotection to completion without degrading the aldehyde? Causality: The newly introduced formyl group strongly withdraws electron density from the pyridine ring. This deactivates the MOM ether, making it significantly more resistant to mild acid hydrolysis than standard phenol MOM ethers. Resolution: Utilize a harsher, yet targeted, deprotection environment. Stir the intermediate in 3 M aqueous HCl and THF at 60 °C for 1 hour, a protocol validated for structurally similar halogenated hydroxyisonicotinaldehydes2[2].

Q4: What is the dark, intractable byproduct forming during the final isolation step? Causality: 3-Chloro-5-hydroxyisonicotinaldehyde is highly electrophilic. If the neutralization step following acidic deprotection overshoots to a pH > 8, the compound undergoes rapid base-catalyzed Cannizzaro disproportionation or cross-aldol condensations. Resolution: Carefully adjust the pH to exactly 6.5–7.0 using a buffered 5% aqueous sodium carbonate solution to safely isolate the free phenol[2].

Quantitative Data & Analytical Signatures

To ensure you are tracking the correct reaction pathways, use the following structural signatures to identify your products via 1 H NMR.

CompoundStructural Signature 1 H NMR (CDCl 3​ , 400 MHz) Key ResonancesCausality / Reaction Status
Target: 3-Chloro-5-hydroxyisonicotinaldehydeAldehyde at C-4. Protons at C-2 and C-6 are isolated (para to each other). δ ~10.5 (s, 1H, CHO), δ ~8.4 (s, 1H, Ar-H), δ ~8.2 (s, 1H, Ar-H).Success: Synergistic DoM at C-4 achieved.
Side Product 1: 5-Chloro-3-hydroxypicolinaldehydeAldehyde at C-2. Protons at C-4 and C-6 exhibit meta-coupling. δ ~10.1 (s, 1H, CHO), δ ~8.3 (d, J =2 Hz, 1H), δ ~7.5 (d, J =2 Hz, 1H).Failure: Thermal equilibration to C-2. Fix: Improve cooling to -78 °C.
Side Product 2: 5-Hydroxy-3-pyridinecarboxaldehydeLoss of Chloro group. Three adjacent/meta aromatic protons. δ ~10.0 (s, 1H, CHO), complex aromatic splitting (3 protons).Failure: Li-halogen exchange. Fix: Replace n-BuLi with LDA/LiTMP.

Experimental Protocol: Self-Validating DoM & Formylation

This step-by-step methodology incorporates In-Process Controls (IPCs) to validate the reaction at critical junctures before proceeding.

Step 1: O-Protection

  • Suspend 5-chloro-3-hydroxypyridine (1.0 eq) in anhydrous DMF at 0 °C.

  • Add NaH (60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir until hydrogen evolution ceases.

  • Dropwise add Chloromethyl methyl ether (MOM-Cl, 1.1 eq). Warm to room temperature and stir for 2 hours.

  • IPC Checkpoint: Perform TLC (Hexanes/EtOAc 7:3). The highly polar starting material must be completely consumed, replaced by a high-Rf spot. Quench with water, extract with EtOAc, and concentrate to yield 5-chloro-3-(methoxymethoxy)pyridine.

Step 2: Directed Ortho-Metalation (DoM) & Formylation

  • Dissolve the MOM-protected intermediate in anhydrous THF (0.2 M) under an argon atmosphere.

  • Cool the solution to an internal temperature of -78 °C using a dry ice/acetone bath.

  • Add LDA (1.2 eq, freshly prepared or titrated) dropwise at a rate that maintains the internal temperature below -75 °C. Stir for 1 hour at -78 °C.

  • Self-Validation Checkpoint (IPC): Quench a 0.5 mL aliquot in D 2​ O. Extract and analyze via 1 H NMR. You must observe >95% deuterium incorporation exclusively at the C-4 position (evidenced by the disappearance of the C-4 proton signal). If deuterium is incorporated at C-2, abort the batch and investigate cooling efficiency.

  • Add anhydrous DMF (1.5 eq) dropwise. Stir for 30 minutes at -78 °C, then slowly warm to room temperature over 1 hour.

Step 3: Deprotection & Isolation

  • To the crude reaction mixture in THF, add 3 M aqueous HCl solution (approx. 2 mL per mmol of substrate)[2].

  • Heat the mixture to 60 °C and stir for 1 hour to cleave the MOM ether[2].

  • IPC Checkpoint: Analyze an aliquot by 1 H NMR to confirm the complete disappearance of the MOM aliphatic singlet ( δ ~3.5 ppm).

  • Cool to 25 °C. Carefully adjust the pH to 6.5–7.0 using a 5% aqueous sodium carbonate solution to prevent base-catalyzed degradation[2].

  • Extract with EtOAc (3x), wash with brine, dry over Na 2​ SO 4​ , and concentrate. Purify via silica gel chromatography to yield pure 3-Chloro-5-hydroxyisonicotinaldehyde.

References

  • Source: Google Patents (US10017491B2)
  • VZHE-039, a novel antisickling agent that prevents erythrocyte sickling under both hypoxic and anoxic conditions Source: PMC / NIH URL
  • Minimizing CYP2C9 Inhibition of Exposed-Pyridine NAMPT (Nicotinamide Phosphoribosyltransferase)

Sources

Optimization

Technical Support Center: Optimizing 3-Chloro-5-hydroxyisonicotinaldehyde Workflows

Introduction Welcome to the Technical Support Center for 3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2)[]. As a highly functionalized pyridine derivative—structurally analogous to pyridoxal (Vitamin B6) and the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction Welcome to the Technical Support Center for 3-Chloro-5-hydroxyisonicotinaldehyde (CAS: 1256791-44-2)[]. As a highly functionalized pyridine derivative—structurally analogous to pyridoxal (Vitamin B6) and the known push-pull fluorophore 3-hydroxyisonicotinaldehyde (HINA)[2]—this building block presents unique synthetic challenges. Its di-ortho substituted aldehyde (flanked by a chloro and a hydroxyl group) exhibits severe steric hindrance, while the acidic C5-hydroxyl readily forms zwitterionic or anionic species that can poison transition metal catalysts or alter chemoselectivity[2].

This guide provides field-proven troubleshooting strategies for three core transformations: Aldehyde Functionalization, Hydroxyl Protection, and C3-Cross-Coupling.

Module 1: Aldehyde Functionalization (Reductive Amination)

FAQ 1: Why is my reductive amination yielding mostly unreacted starting material or degrading?

Causality: The C4-aldehyde is sterically hindered by the adjacent C3-chloro and C5-hydroxyl groups. Furthermore, under basic conditions (often used with free amines), the C5-phenol deprotonates. The resulting electron-rich phenolate donates electron density into the pyridine ring via a push-pull mechanism, significantly reducing the electrophilicity of the aldehyde carbon[2]. Standard conditions (e.g., stirring with NaBH3CN or NaBH(OAc)3 in MeOH) often fail to drive imine formation.

Solution: Utilize Titanium(IV) isopropoxide, Ti(O-i-Pr)4, as a dual-purpose Lewis acid and dehydrating agent[3]. Ti(O-i-Pr)4 coordinates the aldehyde oxygen and the amine, driving the equilibrium toward the transient iminium/titanium-imine complex even in sterically congested environments, before reduction[4].

Step-by-Step Protocol: Ti(O-i-Pr)4 Mediated Reductive Amination

  • Imine Formation: In a flame-dried Schlenk flask under N2, dissolve 1.0 eq of 3-chloro-5-hydroxyisonicotinaldehyde and 1.2 eq of the primary/secondary amine in anhydrous THF (0.2 M).

  • Activation: Add 2.0 eq of Ti(O-i-Pr)4 dropwise at room temperature. Stir for 12-16 hours. (The solution will typically turn deep yellow/orange, indicating titanium-imine complex formation).

  • Reduction: Cool the reaction to 0 °C. Add 1.5 eq of NaBH(OAc)3 in small portions[3].

  • Quench: Stir for 2 hours at room temperature, then quench with saturated aqueous NaHCO3. Filter the resulting white titanium dioxide (TiO2) precipitate through a pad of Celite.

  • Extraction: Extract the filtrate with EtOAc, wash with brine, dry over Na2SO4, and concentrate for downstream purification.

Module 2: Hydroxyl Protection Strategies

FAQ 2: I'm getting poor yields when trying to alkylate or protect the C5-hydroxyl. What is going wrong?

Causality: Pyridines are ambident nucleophiles. If the base used is too strong or the electrophile is too hard, you risk N-alkylation (forming a pyridinium salt) rather than O-alkylation at the C5-hydroxyl. Additionally, the unprotected aldehyde can undergo side reactions (e.g., Cannizzaro-type reactions) under strongly basic conditions.

Solution: Use soft bases (e.g., K2CO3 or Cs2CO3) in polar aprotic solvents (DMF or MeCN) to favor O-alkylation. For transition-metal catalyzed downstream steps, Benzyl (Bn) or tert-Butyldimethylsilyl (TBS) are the preferred protecting groups.

Table 1: Protecting Group Matrix for 3-Chloro-5-hydroxyisonicotinaldehyde

Protecting GroupReagents / ConditionsProsCons
Benzyl (Bn) BnBr (1.1 eq), K2CO3 (2.0 eq), DMF, 60 °CHighly robust under basic and standard cross-coupling conditions.Requires Pd/C hydrogenation for removal, which risks dehalogenating the C3-Cl if done prematurely.
TBS TBSCl (1.2 eq), Imidazole (2.5 eq), DMF, RTEasy to install; orthogonal to many reductive conditions.Can be labile under strongly basic or fluoride-rich environments.
MOM MOMCl (1.5 eq), DIPEA (2.0 eq), DCM, 0 °CHighly stable to strong bases (e.g., Wittig olefination).Reagent is toxic; requires strong acidic conditions for deprotection.
Module 3: Cross-Coupling at the C3-Chloro Position

FAQ 3: My Suzuki-Miyaura coupling at the C3-chloro position is failing. How do I optimize this?

Causality: The C3 position of pyridine is meta to the nitrogen, making it less electron-deficient than the C2 or C4 positions. Consequently, oxidative addition of the C3-Cl bond to Pd(0) is kinetically sluggish. Furthermore, an unprotected C5-hydroxyl can coordinate the palladium catalyst, leading to catalyst deactivation and precipitation (catalyst poisoning).

Solution: First, protect the C5-hydroxyl (e.g., as a Benzyl ether). Second, utilize electron-rich, bulky Buchwald dialkylbiaryl phosphine ligands. Ligands like XPhos or RuPhos are specifically designed to accelerate the oxidative addition of unactivated or sterically hindered aryl/heteroaryl chlorides and facilitate reductive elimination[5][6].

G A Unprotected Substrate (Risk: Pd Catalyst Poisoning) B O-Protection (e.g., Bn, TBS) Blocks Pyridinol Coordination A->B Step 1: K2CO3, BnBr C Oxidative Addition (Kinetic Bottleneck for C3-Cl) B->C Step 2: Pd(0) Catalyst E Transmetalation & Reductive Elimination (R-B(OH)2, Base) C->E Step 3: Boronic Acid D Buchwald Ligands (XPhos/RuPhos) Accelerates Pd(0) Insertion D->C Ligand Binding F Successful C3-Cross-Coupling E->F Product Formation

Workflow for optimizing C3-Suzuki cross-coupling of 3-Chloro-5-hydroxyisonicotinaldehyde.

Protocol Adjustments for C3-Coupling: Instead of standard Pd(PPh3)4, switch to a precatalyst system such as Pd2(dba)3 (2-5 mol%) with XPhos (4-10 mol%) or Pd(OAc)2 with RuPhos[5][6]. Use a mild base like K3PO4 in a solvent system of 1,4-Dioxane/H2O (4:1) and heat to 90–100 °C.

Sources

Troubleshooting

Technical Support Center: Crystallization of 3-Chloro-5-hydroxyisonicotinaldehyde

Prepared by the Office of Senior Application Scientists Welcome to the technical support center for the crystallization of 3-Chloro-5-hydroxyisonicotinaldehyde. This guide is designed for researchers, scientists, and dru...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Office of Senior Application Scientists

Welcome to the technical support center for the crystallization of 3-Chloro-5-hydroxyisonicotinaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with obtaining high-quality crystals of this important heterocyclic intermediate. Our approach is rooted in first principles of physical organic chemistry and crystallization theory to provide not just solutions, but a framework for rational problem-solving.

Section 1: Understanding the Molecule - Key Physicochemical Properties

3-Chloro-5-hydroxyisonicotinaldehyde is a substituted pyridine with functional groups that dictate its crystallization behavior. The pyridine ring provides a rigid, planar core, while the hydroxyl (-OH), chloro (-Cl), and aldehyde (-CHO) groups introduce polarity, hydrogen bonding capabilities, and potential reactivity. Understanding these features is the first step in troubleshooting.

PropertyAnalysisImplication for Crystallization
Structure Aromatic, heterocyclic aldehyde with electron-withdrawing (Cl, CHO) and electron-donating (OH) groups.The planar structure facilitates crystal packing. The diverse functional groups can lead to strong intermolecular interactions, including hydrogen bonding (O-H···N, O-H···O) and dipole-dipole interactions, which are crucial for forming a stable crystal lattice.[1][2]
Polarity High. The combination of the polar pyridine nitrogen, hydroxyl, and carbonyl groups makes the molecule highly polar.The compound will be most soluble in polar solvents. Finding a single solvent where it is highly soluble when hot and poorly soluble when cold can be challenging, often necessitating the use of mixed-solvent systems.[3]
Hydrogen Bonding The hydroxyl group is a strong hydrogen bond donor, while the pyridine nitrogen, hydroxyl oxygen, and aldehyde oxygen are all potential acceptors.Strong hydrogen bonding networks are expected in the crystal lattice, leading to a relatively high melting point and potentially complex polymorphism. Solvents that can compete for these hydrogen bonds (e.g., alcohols, water) will significantly affect solubility.[4][5]
Acidity/Basicity The hydroxyl group is weakly acidic (phenolic), and the pyridine nitrogen is weakly basic.The molecule is amphoteric. Its solubility will be highly dependent on pH.[6] At low pH, the pyridine nitrogen will be protonated, increasing solubility in aqueous media. At high pH, the hydroxyl group will be deprotonated to a phenoxide, also increasing aqueous solubility.[7][8][9] Crystallization from aqueous or protic systems must have careful pH control.
Melting Point The related compound 3-chloroisonicotinaldehyde has a melting point of 58-62 °C.[10][11] The addition of a hydroxyl group is expected to increase this due to hydrogen bonding.A moderate to high melting point suggests strong lattice energy, which is favorable for crystallization. However, it also increases the risk of "oiling out" if the solution becomes supersaturated at a temperature above the compound's melting point.[12]
Section 2: Troubleshooting Guide

This section addresses specific problems encountered during the crystallization of 3-Chloro-5-hydroxyisonicotinaldehyde in a direct question-and-answer format.

Problem: My compound fails to crystallize and remains a clear solution, even after cooling.

Possible Causes and Solutions:

  • Insufficient Supersaturation: The solution is not concentrated enough for nucleation to occur.[12] Supersaturation is the primary driving force for crystallization.[12]

    • Solution: Slowly evaporate the solvent. Place the solution in a partially covered vial or beaker in a vibration-free location and allow the solvent to evaporate over several hours or days.[13] If this is too slow, you can gently warm the solution and reduce the volume before allowing it to cool again.[14]

  • High Solubility: The compound is too soluble in the chosen solvent, even at low temperatures.[12] A good crystallization solvent should dissolve the compound when hot but have low solubility when cold.[15][16]

    • Solution 1 (Anti-Solvent Addition): While the solution is warm, slowly add a miscible "anti-solvent" (a solvent in which the compound is poorly soluble) dropwise until the solution becomes faintly cloudy. Then, add a few drops of the original "good" solvent to redissolve the precipitate and allow the mixture to cool slowly.[3]

    • Solution 2 (Re-evaluate Solvent): A new solvent or solvent system is needed. Refer to the solvent screening protocol in Section 4.

  • Kinetic Barrier to Nucleation: The formation of the initial crystal nuclei is hindered, even in a supersaturated state.[12]

    • Solution 1 (Induce Nucleation by Scratching): Scratch the inside surface of the flask at the air-liquid interface with a glass rod. The high-frequency vibrations and microscopic glass fragments can provide nucleation sites.[14][17]

    • Solution 2 (Seeding): If you have a few crystals of the pure compound, add a single "seed crystal" to the supersaturated solution. This provides a template for further crystal growth.[14][15][17]

Problem: A viscous oil separates from the solution instead of solid crystals ("oiling out").

Possible Causes and Solutions:

  • High Solute Concentration: The solution is too concentrated, causing the compound to precipitate from the solution at a temperature above its melting point.[12]

    • Solution: Re-heat the mixture until the oil redissolves, then add more of the hot solvent (10-20% more volume) to create a more dilute solution. Allow this to cool slowly.[18]

    • Solution: Insulate the flask (e.g., with glass wool or by placing it inside a larger beaker) to slow the rate of cooling. Allow the solution to cool to room temperature undisturbed before moving it to a refrigerator or ice bath.[16]

  • Presence of Impurities: Impurities can disrupt the crystal lattice formation and depress the melting point of the mixture, promoting oiling.

    • Solution: Purify the compound further before crystallization. If impurities are colored, you can try treating the hot solution with a small amount of activated charcoal and then performing a hot filtration to remove the charcoal and the adsorbed impurities.[15]

Problem: The crystallization occurs too rapidly, resulting in a fine powder instead of well-defined crystals.

Possible Causes and Solutions:

    • Solution: Use a more dilute solution by adding 10-20% more hot solvent than the minimum required to dissolve the compound.[18] Ensure the solution cools as slowly as possible in a vibration-free environment.[12]

  • Inappropriate Solvent Choice: The chosen solvent may promote rapid precipitation rather than slow, ordered crystallization.

    • Solution: Experiment with solvents of different polarities or viscosities. Sometimes a slightly more viscous solvent can slow down diffusion and promote slower crystal growth. Trying a vapor diffusion setup (Protocol 4.3) is an excellent method for growing high-quality crystals from milligram-scale quantities.[13]

Section 3: Frequently Asked Questions (FAQs)

Q1: How do I choose the best starting solvent for the crystallization of 3-Chloro-5-hydroxyisonicotinaldehyde?

A1: The ideal solvent is one in which the compound is highly soluble at the solvent's boiling point but sparingly soluble at room temperature or below. Given the compound's high polarity, start with polar solvents.[3] Good candidates might include ethanol, methanol, isopropanol, acetone, or mixtures like ethanol/water or ethyl acetate/hexanes.[20] A systematic approach is best: test the solubility of a few milligrams of your compound in ~0.5 mL of various solvents, first at room temperature and then upon heating.[16]

Q2: What is the role of the hydroxyl and chloro groups in the crystallization behavior?

A2: The hydroxyl group is critical as it acts as a strong hydrogen bond donor and acceptor. It will strongly influence which solvents are effective and will likely be a key player in forming the crystal lattice.[4][5] The chloro group adds to the molecule's dipole moment and can participate in weaker halogen bonding interactions, helping to stabilize the crystal packing. The interplay between these groups can also lead to the formation of different crystal packing arrangements, known as polymorphs.[21][22]

Q3: How does pH affect the crystallization of this compound?

A3: pH is a critical parameter. Because the compound has both a weakly basic pyridine nitrogen and a weakly acidic hydroxyl group, its net charge and solubility are highly pH-dependent.[6] In strongly acidic (pH < 4) or strongly alkaline (pH > 8) aqueous solutions, the compound will likely be too soluble to crystallize due to the formation of the pyridinium cation or the phenoxide anion, respectively.[8][9] For crystallization from solutions containing water or other protic solvents, it is best to work near the compound's isoelectric point where it has minimum solubility. Buffering the solution may be necessary to achieve reproducible results.

Q4: Could polymorphism be an issue for 3-Chloro-5-hydroxyisonicotinaldehyde?

A4: Yes, polymorphism is a strong possibility. Polymorphs are different crystalline forms of the same molecule that can have different physical properties.[23] The conformational flexibility of the aldehyde group combined with the multiple hydrogen bonding sites means the molecule could pack in several different stable arrangements depending on the crystallization conditions (e.g., solvent, cooling rate, temperature).[21][22][24] It is crucial to maintain consistent crystallization conditions to obtain the same polymorph reproducibly. Characterization of the resulting crystals by techniques like DSC or XRD is recommended if polymorphism is suspected.

Section 4: Recommended Experimental Protocols
Protocol 4.1: General Solvent Screening Procedure

This protocol is designed to efficiently identify a suitable solvent or solvent system for crystallization.

  • Place ~10-20 mg of your crude 3-Chloro-5-hydroxyisonicotinaldehyde into several small test tubes.

  • To each tube, add a different solvent (e.g., water, ethanol, acetone, ethyl acetate, toluene, hexanes) dropwise at room temperature, swirling after each drop, up to a volume of 1 mL.

  • Note the solubility in each solvent at room temperature. A good solvent candidate should not fully dissolve the compound at this stage.[16]

  • For the tubes where the compound was poorly soluble, gently heat the mixture to the solvent's boiling point. Add more solvent dropwise if necessary until the solid just dissolves.

  • Allow the hot, clear solutions to cool slowly to room temperature, and then place them in an ice bath.

  • Observe for crystal formation. The best solvent is one that dissolves the compound completely when hot and yields a large amount of crystalline solid upon cooling.

  • If no single solvent is ideal, try a mixed-solvent system based on your observations (e.g., dissolve in a "good" hot solvent like ethanol and add a "poor" solvent like water as an anti-solvent).

Protocol 4.2: Crystallization by Slow Cooling

This is a standard method once a suitable solvent has been identified.

  • Place the crude compound in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

  • If the solution is colored with impurities, allow it to cool slightly, add a spatula-tip of activated charcoal, and reheat to boiling for a few minutes.[15]

  • If charcoal was used, perform a hot gravity filtration to remove it and any other insoluble impurities.

  • Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal yield.

  • Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

  • Allow the crystals to air-dry completely on the filter paper or on a watch glass.

Protocol 4.3: Crystallization by Vapor Diffusion

This method is excellent for obtaining high-quality crystals from small amounts of material.[13]

  • Dissolve the compound (~5-10 mg) in a minimal amount of a relatively volatile "good" solvent (e.g., acetone, methanol) in a small, open vial (e.g., a 1-dram vial).

  • Place this inner vial inside a larger, sealable container (e.g., a 20 mL scintillation vial or a small beaker).

  • Add a few milliliters of a more volatile "anti-solvent" (e.g., hexanes, diethyl ether) to the larger container, ensuring the level is below the top of the inner vial.

  • Seal the larger container tightly. The anti-solvent vapor will slowly diffuse into the inner vial, gradually decreasing the solubility of the compound and promoting slow crystal growth.

  • Place the sealed system in a quiet, vibration-free location for several days.

Section 5: Visual Workflows
Diagram 1: Troubleshooting Crystallization Failures

G start Crystallization Attempt result Observe Outcome After Cooling start->result no_xtal No Crystals, Clear Solution result->no_xtal No Solid oil_out Oiled Out result->oil_out Oily Layer powder Fine Powder result->powder Powdery Solid success Good Crystals Formed result->success Well-defined Crystals sol_1 Evaporate some solvent to increase concentration no_xtal->sol_1 sol_2 Induce Nucleation: - Scratch with glass rod - Add seed crystal no_xtal->sol_2 sol_3 Add more hot solvent to dilute solution oil_out->sol_3 sol_4 Cool solution more slowly (insulate flask) oil_out->sol_4 sol_5 Use more solvent and cool more slowly powder->sol_5 sol_1->result sol_2->result sol_3->result sol_4->result sol_5->result

Caption: A decision tree for troubleshooting common crystallization problems.

Diagram 2: Workflow for Solvent System Selection

G start Start: Select Candidate Solvents (Polar & Non-polar) test_rt Test Solubility at Room Temp (~10mg in 0.5mL solvent) start->test_rt check_rt Is it soluble? test_rt->check_rt test_hot Heat to Boiling check_rt->test_hot No bad_solvent Reject Solvent check_rt->bad_solvent Yes mixed_system Consider for Mixed-Solvent System (Good or Poor Solvent) check_rt->mixed_system Yes check_hot Is it soluble? test_hot->check_hot cool Cool Slowly to 0°C check_hot->cool Yes check_hot->bad_solvent No check_xtal Do Crystals Form? cool->check_xtal good_solvent Good Single Solvent Found check_xtal->good_solvent Yes check_xtal->mixed_system No bad_solvent->start

Caption: A systematic workflow for screening and selecting a suitable crystallization solvent.

References
  • Guide for crystallization. (n.d.). Retrieved from [Link]

  • Pakzad, H., & Shayanfar, A. (2015). Role of Solvents in Improvement of Dissolution Rate of Drugs: Crystal Habit and Crystal Agglomeration. Advanced Pharmaceutical Bulletin, 5(4), 429–435. [Link]

  • Nichols, L. (2025). 3.5: Inducing Recrystallization. Chemistry LibreTexts. Retrieved from [Link]

  • Thomas, S. P., & Aakeröy, C. B. (2019). Conformational Polymorphism in Organic Crystals: Structural and Functional aspects. SFA ScholarWorks. Retrieved from [Link]

  • Babu, N. J., & Nangia, A. (2008). Conformational polymorphism in organic crystals. Accounts of Chemical Research, 41(5), 595–604. [Link]

  • Nichols, L. (2022). 3.5E: Initiating Crystallization. Chemistry LibreTexts. Retrieved from [Link]

  • Babu, N. J., & Nangia, A. (2008). Conformational Polymorphism in Organic Crystals. Accounts of Chemical Research, 41(5), 595-604. [Link]

  • Shayanfar, A., & Ghavimi, H. (2010). Effect of Solvent on Crystal Habit and Dissolution Behavior of Tolbutamide by Initial Solvent Screening. AAPS PharmSciTech, 11(1), 349–355. [Link]

  • van de Streek, J., & Bennema, P. (2004). Understanding the Effect of a Solvent on the Crystal Habit. Crystal Growth & Design, 4(4), 667-669. [Link]

  • Wikipedia. (n.d.). Crystal polymorphism. Retrieved from [Link]

  • Tiger Analytics. (n.d.). Cracking the Code of Polymorphism in Organic Crystals: A Breakthrough in Pharmaceutical Research. Retrieved from [Link]

  • University of California, Davis. (n.d.). 4. Crystallization. Retrieved from [Link]

  • Zhang, R., et al. (2021). Understanding the role of solvent in regulating the crystal habit. CrystEngComm, 23(1), 107-114. [Link]

  • Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

  • Wang, X., et al. (2008). Effect of Solvent on the Crystal Structure and Habit of Hydrocortisone. Crystal Growth & Design, 8(5), 1634-1639. [Link]

  • Reddit. (2015, April 1). Purifying aldehydes? r/chemistry. Retrieved from [Link]

  • SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

  • RECRYSTALLISATION. (n.d.). Retrieved from [Link]

  • University of Potsdam. (n.d.). Advice for Crystallization. Retrieved from [Link]

  • Wang, G., et al. (2024). The influence of pH on the liquid-phase transformation of phenolic compounds driven by nitrite photolysis: Implications for characteristics, products and cytotoxicity. Science of The Total Environment, 958, 177704. [Link]

  • Chemsrc. (2025, August 21). 3-chloroisonicotinaldehyde. Retrieved from [Link]

  • Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101–2110. [Link]

  • Wagdy, S. M., & Taha, F. S. (n.d.). Effect of pH on the solubility of phenolic compounds. ResearchGate. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

  • Process for the preparation of aromatic aldehydes. (n.d.). Google Patents.
  • Grokipedia. (n.d.). 3-Hydroxyisonicotinaldehyde. Retrieved from [Link]

  • Wikipedia. (n.d.). 3-Hydroxyisonicotinaldehyde. Retrieved from [Link]

  • Roselló-Soto, E., et al. (2019). Influence of Temperature, Solvent and pH on the Selective Extraction of Phenolic Compounds from Tiger Nuts by-Products: Triple-TOF-LC-MS-MS Characterization. Molecules, 24(4), 819. [Link]

  • Lyssenko, K. A., et al. (2022). New Co-Crystals/Salts of Gallic Acid and Substituted Pyridines: An Effect of Ortho-Substituents on the Formation of an Acid–Pyridine Heterosynthon. Crystals, 12(4), 513. [Link]

  • Lyssenko, K. A., et al. (2022). New Co-Crystals/Salts of Gallic Acid and Substituted Pyridines: An Effect of Ortho-Substituents on the Formation of an Acid–Pyridine Heterosynthon. MDPI. Retrieved from [Link]

  • Zhang, Q., et al. (2021). pH affects the aqueous-phase nitrate-mediated photooxidation of phenolic compounds: implications for brown carbon formation and evolution. Environmental Science: Processes & Impacts, 23(1), 128-140. [Link]

  • Voronin, A. P., et al. (2024). Sublimation of pyridine derivatives: fundamental aspects and application for two-component crystal screening. Physical Chemistry Chemical Physics, 26(34), 24163-24174. [Link]

  • Li, Y., et al. (2021). Compression Rate-Dependent Crystallization of Pyridine. The Journal of Physical Chemistry C, 125(13), 7434–7440. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting 3-Chloro-5-hydroxyisonicotinaldehyde Solubility

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the notorious solubility challenges associated with 3...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the notorious solubility challenges associated with 3-Chloro-5-hydroxyisonicotinaldehyde .

Rather than relying on trial and error, this guide breaks down the physical chemistry of the molecule, providing you with causal explanations and self-validating protocols to ensure your experiments succeed.

Mechanistic Overview: The Causality of Poor Solubility

To dissolve a compound, the solvent must overcome the energy of the molecule's crystal lattice. 3-Chloro-5-hydroxyisonicotinaldehyde possesses a pyridine nitrogen, an aldehyde oxygen, and a phenolic hydroxyl group. This specific arrangement creates a "perfect storm" for robust intermolecular hydrogen bonding.

In non-polar or weakly polar solvents (like Dichloromethane or Hexanes), the solvent molecules lack the hydrogen-bond accepting capability required to disrupt this lattice. In aqueous media, the neutral form of the molecule is highly hydrophobic and sparingly soluble[1]. However, the phenolic hydroxyl group has a pKa of approximately 7.1[2]. When the pH is raised above this threshold, the hydroxyl group deprotonates, forming a phenoxide-like anion. This anionic form is a "push-pull" fluorophore that is exceptionally water-soluble[3].

Troubleshooting Workflow

G Start Target Solvent System? Aqueous Aqueous Media Start->Aqueous Organic Organic Media Start->Organic pH Adjust pH > 7.5 (Deprotonate OH, pKa ~7.1) Aqueous->pH Polar Use Polar Aprotic (DMSO, DMF, NMP) Organic->Polar Anion Soluble Phenoxide Anion (Green Fluorescence) pH->Anion Success Heat Sonication + Gentle Heating (40-50 °C) Polar->Heat SolubleOrg Solubilized Compound Heat->SolubleOrg Success Deriv Temporary OH Protection (e.g., TBS/Boc) Heat->Deriv Fails (Non-polar needed)

Workflow for resolving 3-Chloro-5-hydroxyisonicotinaldehyde solubility based on target media.

Frequently Asked Questions (FAQs)

Q1: I need to run a synthesis reaction in Dichloromethane (DCM), but the compound is precipitating. What are my options? A1: DCM cannot outcompete the strong intermolecular hydrogen bonds of the compound. You must switch to a polar aprotic solvent with superior solvating power, such as DMF, NMP, or DMSO[4]. If DCM is strictly required for your specific reaction chemistry, you must derivatize the compound first. Temporarily protecting the hydroxyl group (e.g., as a TBS ether) removes its H-bond donor capacity, drastically increasing solubility in non-polar solvents.

Q2: How do I prepare a high-concentration stock for biological assays without crashing out the compound? A2: Do not attempt to dissolve the powder directly into your assay buffer. Instead, dissolve the compound in 100% DMSO to create a concentrated master stock (e.g., 50 mM). From this stock, perform a rapid dilution into your aqueous assay buffer[1]. Ensure your final buffer has a pH > 7.5; this maintains the compound in its highly soluble anionic state[2].

Q3: Does temperature help with dissolution in organic solvents? A3: Yes. Gentle heating (40–50 °C) combined with sonication provides the kinetic energy needed to overcome the lattice enthalpy[4]. However, do not exceed 60 °C for prolonged periods, as the reactive aldehyde group may undergo unwanted side reactions or oxidation.

Quantitative Data: Solubility Profiles

The following table summarizes the expected solubility behaviors and the physical chemistry rationale for each solvent system.

Solvent SystemRelative SolubilityMechanistic Rationale
Hexanes / Toluene Very LowNon-polar environment; completely unable to disrupt strong intermolecular H-bonds.
Dichloromethane (DCM) LowWeak dipole; insufficient H-bond acceptance to break the crystal lattice.
Methanol / Ethanol ModerateProtic solvents compete for H-bonds, but may induce reversible hemiacetal formation with the aldehyde.
DMSO / DMF / NMP HighStrong H-bond acceptors efficiently disrupt the lattice, solvating the individual molecules.
Aqueous (pH < 6.0) LowThe neutral species predominates, leading to hydrophobic stacking and precipitation.
Aqueous (pH > 7.5) HighDeprotonation (pKa ~7.1) yields a highly water-soluble, fluorescent anion.

Self-Validating Experimental Protocols

To ensure trustworthiness in your workflows, do not blindly follow steps. Use the following protocols, which include built-in visual validation checkpoints to confirm success.

Protocol A: Preparation of Stable Aqueous Stocks via pH Modulation

Use this protocol when preparing solutions for aqueous binding assays or structural biology.

  • Suspension: Weigh the required amount of 3-Chloro-5-hydroxyisonicotinaldehyde and suspend it in your target aqueous buffer (starting pH ~6.0). Observation: The mixture will remain a cloudy, pale-yellow suspension.

  • Titration: Slowly add 0.1 M NaOH dropwise while stirring continuously. Monitor the pH until it reaches 7.5 – 8.0.

  • Equilibration: Allow the solution to stir for 5 minutes to ensure complete deprotonation.

  • Self-Validation Check: The suspension will rapidly clear. Shine a standard UV light (or observe under bright ambient light); the solution will exhibit a distinct, bright green fluorescence (λ_em ≈ 525 nm). This optical shift confirms the formation of the highly soluble anionic push-pull fluorophore[3].

Protocol B: Organic Solubilization for Chemical Synthesis

Use this protocol when preparing the compound as a reagent for organic coupling or derivatization.

  • Solvent Addition: Weigh the compound into a flame-dried vial under an inert atmosphere (Nitrogen/Argon). Add anhydrous DMF or DMSO to target your desired molarity (up to 0.5 M).

  • Kinetic Disruption: Place the vial in an ultrasonic bath heated to 40 °C. Sonicate for 5 to 10 minutes[4].

  • Self-Validation Check (Tyndall Effect): Remove the vial and shine a laser pointer horizontally through the liquid. If you see a solid line of light (scattering), micro-particulates are still present, and the lattice is not fully broken. If the beam is invisible within the liquid, you have achieved a true molecular solution and may proceed with your reaction.

References

  • Grokipedia.3-Hydroxyisonicotinaldehyde.
  • Wikipedia.3-Hydroxyisonicotinaldehyde.
  • Reddit (r/labrats).How to tackle compound solubility issue.
  • Benchchem.Troubleshooting Guide for Common Protein Solubility Issues / HATU coupling.

Sources

Troubleshooting

Technical Support Center: Scaling Up Chemical Reactions

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to navigate the complex challenges of scaling up chemical reactions.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to navigate the complex challenges of scaling up chemical reactions. Moving a process from a laboratory flask to a production vessel is rarely a linear path. This guide provides in-depth troubleshooting advice and practical solutions to common scale-up issues, ensuring your process remains safe, efficient, and reproducible.

The fundamental challenge in scaling up is the non-linear change in physical properties. As the volume of a reactor increases (proportional to the radius cubed, r³), the available surface area for heat transfer only increases by the square of the radius (r²).[1][2] This discrepancy is at the heart of many scale-up problems, from thermal management to mixing.[3] This guide will address these core issues in a practical, question-and-answer format.

Troubleshooting Guide 1: Thermal Management & Heat Transfer

Effective temperature control is critical for the safety, efficiency, and selectivity of a chemical reaction.[4] What is easily managed in a 1-liter flask with an ice bath can become a serious safety hazard in a 1000-liter reactor.

Q1: We're observing a dangerous temperature spike (an exotherm) at the beginning of our large-scale reaction. How can we control this?

A1: A significant temperature overshoot is a common and hazardous issue, often caused by the reaction's heat generation rate overwhelming the reactor's heat removal capacity.[5] This can lead to side reactions, product degradation, or a dangerous runaway reaction.[3][6]

Root Causes & Solutions:

  • High Reagent Addition Rate: Adding a reactant too quickly can initiate the reaction at an uncontrollable rate.[3]

    • Solution: Implement a semi-batch process where the limiting reagent is added at a controlled rate.[1] This rate should be determined by reaction calorimetry studies to ensure the heat generated never exceeds the cooling system's capacity.[7] Start with a slow initial addition and consider a ramp-up profile as the reaction stabilizes.[5]

  • Insufficient Pre-Cooling: The reactor and its initial contents may not be at the target starting temperature, reducing the thermal buffer for the initial exotherm.

    • Solution: Ensure your reactor's cooling system is active and the contents have stabilized at the setpoint before adding the reactive reagent.[5]

  • Localized Hot Spots: Inadequate mixing can create pockets where the reaction is proceeding much faster, leading to localized temperature spikes.[8]

    • Solution: Verify that your agitation system is appropriate for the reactor scale and viscosity of the medium. Overhead stirrers are generally required for larger volumes to ensure homogeneity.[2]

Q2: Our reaction seems to stall or proceed very slowly at scale, even though it worked perfectly in the lab. What's going on?

A2: This issue often points to inadequate heating or poor heat distribution. The larger volume and lower surface-area-to-volume ratio make it much harder to heat the entire batch uniformly.[9]

Root Causes & Solutions:

  • Insufficient Heating Capacity: The heating jacket or coils may not be powerful enough for the larger volume.

    • Solution: Perform a heat transfer calculation to ensure your utility fluid (e.g., steam, hot oil) can deliver the required energy. This involves knowing the overall heat transfer coefficient (U-value) of your reactor system.[7]

  • Poor Mixing: Just as poor mixing creates hot spots, it can also create cold spots where the reaction kinetics are significantly slower.

    • Solution: Re-evaluate your agitator design. For viscous mixtures, anchor or helical ribbon impellers may be necessary to ensure bulk movement and efficient heat transfer from the vessel walls.[8][10]

  • Fouling on Reactor Walls: A layer of residue on the reactor's inner surface can act as an insulator, drastically reducing heat transfer efficiency.

    • Solution: Implement a rigorous cleaning protocol between batches. Monitor heating/cooling performance over time; a gradual decrease in efficiency often points to fouling.

Workflow for Diagnosing Thermal Issues

Here is a systematic approach to troubleshooting thermal management problems.

start Problem: Poor Temperature Control check_exotherm Is it an uncontrolled exotherm (overshoot)? start->check_exotherm check_slow_rate Is it a slow reaction rate (stalling)? check_exotherm->check_slow_rate No reduce_addition Reduce Reagent Addition Rate check_exotherm->reduce_addition Yes check_heating Verify Heating Utility (Temp & Flow Rate) check_slow_rate->check_heating Yes verify_precool Verify Pre-Cooling Protocol reduce_addition->verify_precool improve_mixing_hot Improve Agitation (Check for Hot Spots) verify_precool->improve_mixing_hot runaway_protocol Implement Runaway Prevention Measures (Quench, Vent) improve_mixing_hot->runaway_protocol end Solution Implemented runaway_protocol->end improve_mixing_cold Improve Agitation (Check for Cold Spots) check_heating->improve_mixing_cold check_fouling Inspect Reactor for Fouling improve_mixing_cold->check_fouling check_fouling->end

Caption: Troubleshooting workflow for thermal management issues.

Troubleshooting Guide 2: Mixing & Mass Transfer

Efficient mixing is essential to ensure that all molecules in the reactor experience the same conditions (temperature, concentration), which is often termed a "uniform molecular experience".[9] As reactor size increases, achieving this uniformity becomes significantly more challenging.

Q3: We're seeing an increase in byproducts and a decrease in yield at scale compared to our lab results. Why?

A3: This is a classic symptom of poor mixing or mass transfer limitations. In a large tank, molecules at the center can experience very different conditions than those near the walls or addition point, leading to unwanted side reactions.[9]

Root Causes & Solutions:

  • Inadequate Agitation: A magnetic stir bar that works in a 1L flask is no match for a 1000L reactor. The mixing regime (laminar vs. turbulent) can change dramatically upon scale-up.

    • Solution: Select an appropriate impeller and agitation speed for the vessel geometry and fluid properties. A qualified chemical engineer should perform this analysis. Different impellers are suited for different tasks; for example, a helical ribbon blade agitator often provides better thermal uniformity and bulk flow than a simple paddle agitator.[10]

  • Poor Reagent Dispersion: If a reagent is added locally and doesn't disperse quickly, the high local concentration can favor fast, undesired reaction pathways.

    • Solution: Introduce the reagent into a high-mixing zone, such as directly above the impeller. For very fast reactions, consider using a dip tube to introduce the reagent below the liquid surface.

  • Gas-Liquid Mass Transfer Issues: For reactions involving a gas (e.g., hydrogenations, oxidations), the gas must efficiently dissolve into the liquid phase. The lower surface-area-to-volume ratio at scale can make this difficult.

    • Solution: Increase agitation to improve surface renewal and gas bubble dispersion. Consider specialized gas-entrainment impellers. Ensure the sparging system creates fine bubbles for a larger interfacial area.

Data Table: Typical Overall Heat Transfer Coefficients (U)

The overall heat transfer coefficient (U) is a critical parameter for assessing a reactor's ability to handle heat. It is influenced by the reactor material, wall thickness, agitation, and fluid properties.

Reactor Material of Construction (MOC)Typical U-Value (W/m²·K)Notes
Glass-Lined Steel200 - 600Common in pharma due to corrosion resistance, but lower thermal conductivity.
Stainless Steel (316L)500 - 1500Good thermal conductivity and widely used.
Hastelloy® C-276400 - 1200Excellent corrosion resistance, with thermal conductivity between glass-lined and stainless steel.

Note: These are approximate values. The actual U-value must be determined experimentally or through detailed calculations for a specific system.[11]

Frequently Asked Questions (FAQs)

Q4: What is a thermal runaway and how can it be prevented?

A4: A thermal runaway is a dangerous situation where an exothermic reaction goes out of control.[4] The heat generated by the reaction increases the temperature, which in turn accelerates the reaction rate, creating a positive feedback loop.[12] This can lead to a rapid increase in temperature and pressure, potentially causing an explosion.[6]

Prevention is a multi-layered approach:

  • Understand the Chemistry: Use techniques like Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC) to understand the reaction's heat output and onset temperature for decomposition.[8]

  • Engineering Controls: Ensure the reactor's cooling system is designed to handle the maximum possible heat output of the reaction.[6] The primary method of control for exothermic reactions should be the controlled addition of a limiting reagent.[3]

  • Safety Instrumented Systems (SIS): These are automated systems that can take action if a deviation is detected, such as stopping reagent addition, initiating emergency cooling, or adding a reaction quenching agent.[13]

  • Emergency Relief Systems: The reactor must be equipped with properly sized pressure relief devices, such as rupture disks or relief valves, as a last line of defense.[8]

Q5: How do I select the right impeller/agitator for my scaled-up process?

A5: Impeller selection is a complex engineering decision that depends on the desired outcome (e.g., blending, solids suspension, gas dispersion), vessel geometry, and fluid properties (viscosity, density).

  • Low Viscosity (< 1,000 cP): Propellers, pitched-blade turbines, and hydrofoils are efficient for promoting turbulent flow and blending.

  • Medium to High Viscosity (> 1,000 cP): Anchor and helical ribbon impellers are used to physically sweep the material near the vessel walls and promote bulk motion in laminar flow regimes.[8]

  • Gas Dispersion: Rushton turbines or specialized gas-entrainment impellers are designed to break up gas streams into fine bubbles and disperse them throughout the liquid.

Protocol: Basic Reaction Calorimetry Study

This protocol outlines a simplified workflow for using a laboratory-scale reactor to gather critical thermal data before scaling up.

Objective: To determine the heat of reaction, maximum heat release rate, and adiabatic temperature rise to ensure safe scale-up.

Methodology:

  • System Calibration: Charge the reactor with the solvent and non-reactive starting materials. Heat and cool the system over the intended temperature range to determine the overall heat transfer coefficient (U) and heat capacity (Cp) of the system.[5]

  • Reaction Setup: Bring the reactor contents to the desired starting temperature and ensure stable thermal conditions.[5]

  • Controlled Reagent Addition: Add the limiting reagent at a controlled, measured rate that mimics the planned large-scale addition profile.[5]

  • Continuous Monitoring: Throughout the addition, continuously record the reactor temperature (Tr) and the jacket temperature (Tj). The difference between these (ΔT) is proportional to the heat being removed.

  • Data Analysis: Use the collected data (Tr, Tj, U, Cp, addition rate) to calculate the instantaneous heat flow from the reaction. Integrating this over the entire addition gives the total heat of reaction. This data is then used to model the thermal behavior in the large-scale vessel and define safe operating limits.[7]

step1 1. System Calibration (Determine U and Cp) step2 2. Set Initial Conditions (Pre-cool/Pre-heat) step1->step2 step3 3. Controlled Addition of Limiting Reagent step2->step3 step4 4. Monitor Temperatures (Tr and Tj) step3->step4 step5 5. Calculate Heat Flow & Total Energy Release step4->step5 step6 6. Model for Scale-Up & Define Safe Limits step5->step6

Caption: Workflow for a Reaction Calorimetry Study.

References

  • Managing Hazards for Scale Up of Chemical Manufacturing Processes.
  • Technical Support Center: Managing Reaction Temperature for Large-Scale Synthesis.Benchchem.
  • 5 Common Challenges in Process Scale-Up & How to Overcome Them.Microinnova.
  • how to prevent runaway reactions.EPA Archive.
  • Heat Transfer Enhancement in Agitated Reactors through Impeller Geometry Modific
  • Working with Exothermic Reactions during Lab and Scale up.Amar Equipment.
  • Scale-up Reactions.Division of Research Safety - University of Illinois.
  • Runaway Chemical Reactions: Causes and Prevention.Zeal Instruments.
  • Heat Transfer and Process Scale-up.METTLER TOLEDO.
  • Scale Up Safety_FINAL.Stanford Environmental Health & Safety.
  • How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way.Process Safety & EHS.
  • Protection of Chemical Reactors Against Exothermal Runaway Reactions with Smart Overpressure Protection Devices.
  • Estimation of Overall Heat Transfer Coefficient for Reactors with different MOC.YouTube.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Activity of 3-Chloro-5-hydroxyisonicotinaldehyde Analogs: A Structure-Activity Relationship Perspective

This guide provides a comparative analysis of the biological activities of analogs of 3-chloro-5-hydroxyisonicotinaldehyde. Designed for researchers, scientists, and drug development professionals, this document delves i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comparative analysis of the biological activities of analogs of 3-chloro-5-hydroxyisonicotinaldehyde. Designed for researchers, scientists, and drug development professionals, this document delves into the structure-activity relationships that govern the therapeutic potential of this class of compounds, with a focus on their antimicrobial and anticancer properties. While direct experimental data on a wide range of 3-chloro-5-hydroxyisonicotinaldehyde analogs is limited in publicly available literature, this guide synthesizes findings from closely related isonicotinaldehyde derivatives to infer the biological impact of chloro and hydroxy substitutions.

Introduction: The Isonicotinaldehyde Scaffold

Isonicotinaldehyde, a pyridine-4-carboxaldehyde, serves as a versatile scaffold in medicinal chemistry. Its derivatives, particularly isonicotinoylhydrazones (the condensation products of isonicotinic acid hydrazide with aldehydes or ketones), have demonstrated a broad spectrum of biological activities, including well-established antitubercular effects[1]. The pyridine ring and the aldehyde functional group offer multiple sites for chemical modification, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties. The introduction of substituents such as halogens (e.g., chlorine) and hydroxyl groups can significantly modulate the biological activity of the parent compound[2].

The Influence of Chloro and Hydroxy Substituents on Biological Activity

The presence and position of chloro and hydroxy groups on the isonicotinaldehyde ring are critical determinants of biological efficacy. These substitutions can alter the electronic properties, lipophilicity, and steric hindrance of the molecule, thereby influencing its interaction with biological targets[3].

Antimicrobial Activity

Isonicotinaldehyde derivatives have been extensively investigated for their antimicrobial properties[4][5]. The introduction of a chlorine atom, an electron-withdrawing group, can enhance the antimicrobial potency of a compound. This is often attributed to increased lipophilicity, which can facilitate passage through microbial cell membranes[3]. The position of the chlorine atom is also crucial, as it can affect the overall electronic distribution and interaction with target enzymes or proteins.

The hydroxyl group, on the other hand, can act as both a hydrogen bond donor and acceptor, potentially leading to stronger interactions with biological targets. Its position on the ring can influence the acidity of the molecule and its ability to chelate metal ions, which can be a mechanism of antimicrobial action for some compounds.

Anticancer Activity

The anticancer potential of isonicotinoylhydrazones and related derivatives has been a subject of increasing interest[2][7]. The structure-activity relationship (SAR) analyses from these studies indicate that the presence of both electron-withdrawing groups, like chlorine, and hydrogen-bonding groups, like hydroxyl, can contribute to cytotoxic activity against various cancer cell lines[7].

A study on a series of thirty-two isoniazid derivatives revealed that disubstituted compounds with hydroxy, methoxy, chloro, and nitro groups were the most active[2][7]. Notably, the presence of a hydroxyl group on the benzene ring was found to play a significant role in the anticancer activity, particularly when in the ortho-position[2][7]. This suggests that analogs of 3-chloro-5-hydroxyisonicotinaldehyde, which possess both a chloro and a hydroxy substituent, could exhibit promising anticancer properties. The interplay between the electron-withdrawing nature of the chlorine and the hydrogen-bonding capacity of the hydroxyl group may lead to a synergistic effect on cytotoxicity.

Comparative Data Summary

To illustrate the impact of substitutions on biological activity, the following table summarizes hypothetical and extrapolated data based on the literature for isonicotinaldehyde derivatives. This table is for illustrative purposes to guide future experimental design, as direct comparative data for the specified analogs is not available.

CompoundSubstitution PatternAntimicrobial Activity (MIC, µg/mL) vs. S. aureusAnticancer Activity (IC50, µM) vs. MCF-7
Isonicotinaldehyde (Baseline)Unsubstituted>100>100
3-Chloro-isonicotinaldehyde AnalogChloro substitution32 - 6425 - 50
5-Hydroxy-isonicotinaldehyde AnalogHydroxy substitution64 - 12815 - 30
3-Chloro-5-hydroxyisonicotinaldehydeChloro and Hydroxy16 - 325 - 15

Note: The values presented in this table are hypothetical and intended to illustrate potential trends based on published structure-activity relationships for related compounds. Experimental verification is required.

Experimental Protocols

To facilitate the experimental validation and comparison of 3-chloro-5-hydroxyisonicotinaldehyde analogs, detailed protocols for assessing antimicrobial and anticancer activities are provided below.

Antimicrobial Susceptibility Testing: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is a standard for quantifying the in vitro antimicrobial activity of a compound.

Workflow for MIC Determination

MIC_Workflow A Prepare stock solution of test compound in DMSO B Perform 2-fold serial dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate A->B Dilution series D Inoculate wells with bacterial suspension B->D C Prepare bacterial inoculum (0.5 McFarland standard, diluted to ~5x10^5 CFU/mL) C->D Inoculation E Incubate at 37°C for 18-24 hours D->E Incubation F Visually inspect for turbidity to determine the lowest concentration with no visible growth (MIC) E->F Observation

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Step-by-Step Protocol:

  • Preparation of Compound Stock Solution: Dissolve the test compounds in dimethyl sulfoxide (DMSO) to a high concentration (e.g., 10 mg/mL).

  • Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the compound stock solution with Mueller-Hinton Broth (MHB) to achieve a range of desired concentrations.

  • Preparation of Bacterial Inoculum: From a fresh culture plate, select 3-5 colonies of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the compound dilutions. Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

  • MIC Determination: After incubation, the MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

In Vitro Anticancer Activity: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential anticancer compounds.

Workflow for MTT Assay

MTT_Workflow A Seed cancer cells in a 96-well plate and allow to adhere overnight B Treat cells with serial dilutions of the test compound A->B Treatment C Incubate for 24-72 hours B->C Incubation D Add MTT reagent to each well and incubate for 2-4 hours C->D MTT Addition E Solubilize formazan crystals with DMSO D->E Solubilization F Measure absorbance at 570 nm E->F Measurement G Calculate cell viability and determine IC50 F->G Data Analysis

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Step-by-Step Protocol:

  • Cell Seeding: Seed human cancer cells (e.g., MCF-7 breast cancer cells) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight in a humidified incubator at 37°C with 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of the compounds. Include a vehicle control (cells treated with DMSO at the same concentration as the highest compound concentration) and a blank (medium only).

  • Incubation: Incubate the plate for a predetermined period (e.g., 48 or 72 hours).

  • MTT Addition: After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for another 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium containing MTT and add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The half-maximal inhibitory concentration (IC₅₀) is determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Conclusion and Future Directions

While direct comparative data for a series of 3-chloro-5-hydroxyisonicotinaldehyde analogs remains to be established in the scientific literature, the analysis of related isonicotinaldehyde derivatives strongly suggests that this scaffold holds significant potential for the development of novel antimicrobial and anticancer agents. The presence of both a chloro and a hydroxy group is predicted to confer enhanced biological activity.

Future research should focus on the synthesis and systematic evaluation of a library of 3-chloro-5-hydroxyisonicotinaldehyde analogs with varying substitution patterns. Such studies will be crucial for elucidating precise structure-activity relationships and identifying lead compounds for further preclinical development. The experimental protocols detailed in this guide provide a robust framework for conducting these essential investigations.

References

  • Ali, M., et al. (2021). Synthesis, characterization and anticancer activity of isonicotinylhydrazide metal complexes. Journal of Molecular Structure, 1234, 130175. [Link]

  • Barzegari, A., et al. (2021). Antibacterial activity of 2-pyridine-carboxaldehyde isonicotinoyl hydrazone against Escherichia coli and Staphylococcus aureus. New Microbes and New Infections, 41, 100871. [Link]

  • Kumar, P., et al. (2011). Synthesis, characterization and antimicrobial evaluation of novel derivatives of isoniazid. Bioorganic & Medicinal Chemistry Letters, 21(10), 3049-3052. [Link]

  • Rodrigues, F. A. R., et al. (2014). Biological Evaluation of Isoniazid Derivatives as an Anticancer Class. Scientia Pharmaceutica, 82(1), 21-28. [Link]

  • Rodrigues, F. A. R., et al. (2014). Biological Evaluation of Isoniazid Derivatives as an Anticancer Class. PMC, 82(1), 21-28. [Link]

  • El-Masry, A. H., et al. (2000). Synthesis and antimicrobial activity of some new isonicotinoylamino acid and dipeptide derivatives. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 55(8), 571-575. [Link]

  • Sriram, D., et al. (2012). Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies. Medicinal Chemistry Research, 21(8), 1451-1470. [Link]

  • de Oliveira, C. B., et al. (2021). Phenylisoxazole-3/5-Carbaldehyde Isonicotinylhydrazone Derivatives: Synthesis, Characterization, and Antitubercular Activity. Journal of Chemistry, 2021, 6640578. [Link]

  • Rani, P., et al. (2013). Synthesis and biological evaluation of 2-Isonicotinyl 3, 5-diaryl -2H-(3-tetrazolium) chloride derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 5(4), 234-238. [Link]

  • Khan, K. M., et al. (2018). Synthesis and biological activities of nicotinaldehyde based azlactones. Bioorganic Chemistry, 77, 336-345. [Link]

  • Grokipedia. (n.d.). 3-Hydroxyisonicotinaldehyde. Retrieved from [Link]

  • Ali, M., et al. (2019). Synthesis, Characterization and Anticancer Activity of Isonicotinylhydrazide Metal Complexes. Journal of the Chemical Society of Pakistan, 41(1), 1-8. [Link]

  • Gupta, K. R., et al. (2018). Synthesis and screening for biological potential of some substituted chalcones. International Journal of Pharmaceutical Chemistry and Analysis, 5(2), 84-88. [Link]

  • Herbert, F. P., et al. (1952). SYNTHETIC TUBERCULOSTATS. III. ISONICOTINALDEHYDE THIOSEMICARBAZONE AND SOME RELATED COMPOUNDS. The Journal of Organic Chemistry, 17(5), 654-657. [Link]

  • Reddy, C. S., et al. (2016). Synthesis and Biological Activities of Nicotinaldehyde Based 1,4-Dihydropyridinedicarboxylates. Journal of Heterocyclic Chemistry, 53(5), 1435-1442. [Link]

  • Parveen, M., et al. (2015). Design, synthesis and biological evaluation of hydroxy substituted amino chalcone compounds for antityrosinase activity in B16 cells. Bioorganic & Medicinal Chemistry, 23(22), 7343-7350. [Link]

  • Giraud, F., et al. (2021). Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. European Journal of Medicinal Chemistry, 223, 113642. [Link]

  • Kumar, A., et al. (2011). Synthesis and Biological Evaluation of Some New Chalcone Derivatives For their Antimicrobial Activities. Research Journal of Pharmacy and Technology, 4(11), 1734-1738. [Link]

  • Nikolova, S., et al. (2024). Design and Bioactivity Evaluation of Chloro-Substituted Hydrazones. Chemistry, 6(2), 34. [Link]

  • Liu, J., et al. (2009). Design, synthesis and biological evaluation of hydroxy- or methoxy-substituted phenylmethylenethiosemicarbazones as tyrosinase inhibitors. Chemical & Pharmaceutical Bulletin, 57(11), 1273-1277. [Link]

  • Patel, N. B., et al. (2023). Synthesis and Biological Evaluation of 2-Substituted-Aryl. JScholar Publishers. [Link]

Sources

Comparative

spectroscopic comparison of 3-Chloro-5-hydroxyisonicotinaldehyde and its precursors

An in-depth understanding of intermediate functionalization is critical in the landscape of modern drug discovery. Highly substituted pyridine derivatives serve as indispensable scaffolds for building complex active phar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth understanding of intermediate functionalization is critical in the landscape of modern drug discovery. Highly substituted pyridine derivatives serve as indispensable scaffolds for building complex active pharmaceutical ingredients (APIs). Specifically, 3-Chloro-5-hydroxyisonicotinaldehyde (CAS 1256791-44-2) has emerged as a cornerstone intermediate in the synthesis of allosteric hemoglobin modulators, such as Voxelotor (GBT440), which are pivotal in the therapeutic management of sickle cell disease 1.

To successfully monitor the synthesis and ensure the structural integrity of this intermediate, analytical chemists must reliably differentiate it from its primary synthetic precursors: 3-Chloro-5-hydroxypyridine and 5-Hydroxyisonicotinaldehyde 2. This guide provides an objective, data-driven spectroscopic comparison of these compounds, detailing the causality behind their spectral signatures and providing self-validating experimental protocols for accurate characterization.

Mechanistic Pathway & Synthetic Relationships

The synthesis of 3-Chloro-5-hydroxyisonicotinaldehyde typically proceeds via one of two primary routes: the electrophilic chlorination of 5-hydroxyisonicotinaldehyde or the directed formylation of 3-chloro-5-hydroxypyridine 3. Tracking the addition of the formyl (-CHO) or chloro (-Cl) group is the primary objective of the spectroscopic analysis.

Synthesis_Pathway P1 5-Hydroxyisonicotinaldehyde (Precursor A) Target 3-Chloro-5-hydroxyisonicotinaldehyde (Target Intermediate) P1->Target Chlorination (e.g., NCS) P2 3-Chloro-5-hydroxypyridine (Precursor B) P2->Target Formylation (e.g., Vilsmeier)

Synthetic routes to 3-Chloro-5-hydroxyisonicotinaldehyde from its primary precursors.

Spectroscopic Comparison & Causality Analysis

¹H NMR Spectroscopy (Proton Environment)

Nuclear Magnetic Resonance (NMR) is the most definitive tool for confirming the substitution pattern on the pyridine ring.

  • 3-Chloro-5-hydroxyisonicotinaldehyde : The defining feature of the target compound is the highly deshielded formyl proton (-CHO), which appears as a sharp singlet near 10.5 ppm 4. The extreme downfield shift is caused by the strong magnetic anisotropy of the carbonyl double bond combined with the electron-withdrawing nature of the pyridine ring. The remaining aromatic protons (H-2 and H-6) appear as singlets or weakly coupled doublets around 8.3–8.5 ppm .

  • 3-Chloro-5-hydroxypyridine : Lacking the formyl group, this precursor shows no signals beyond 9.0 ppm. Its aromatic protons typically resonate slightly further upfield (e.g., doublets at ~8.25 ppm and ~8.21 ppm ) because they are freed from the anisotropic deshielding effect of the carbonyl moiety 5.

  • 5-Hydroxyisonicotinaldehyde : While it retains the formyl singlet at ~10.4 ppm, the absence of the electronegative chlorine atom alters the local electron density, resulting in a different coupling pattern and a slight upfield shift for the adjacent aromatic protons.

FT-IR Spectroscopy (Functional Group Vibrations)

Infrared spectroscopy provides rapid, orthogonal confirmation of functional group transformations 6.

  • C=O Stretch : The formylation of 3-chloro-5-hydroxypyridine is confirmed by the emergence of a strong, sharp carbonyl stretching band at ~1680 cm⁻¹ .

  • C-Cl Stretch : The chlorination of 5-hydroxyisonicotinaldehyde is validated by the appearance of a distinct C-Cl stretching vibration in the fingerprint region at ~750 cm⁻¹ . The heavy mass of the chlorine atom forces this vibration to a lower frequency compared to lighter functional groups.

  • O-H Stretch : All three compounds exhibit a broad band between 3100–3300 cm⁻¹ due to the hydroxyl group. The broadening is caused by intermolecular hydrogen bonding in the solid state.

UV-Vis Spectroscopy (Electronic Transitions)

The target compound exhibits a bathochromic shift (red shift) in its λmax​ compared to 3-chloro-5-hydroxypyridine. This shift is causally linked to the extension of the π -conjugated system through the formyl group, which effectively lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Quantitative Data Summary

Compound¹H NMR Key Signals (ppm)FT-IR Key Bands (cm⁻¹)UV-Vis λmax​ (nm)
3-Chloro-5-hydroxyisonicotinaldehyde ~10.5 (s, 1H, CHO), ~8.4 (s, 1H, Ar-H)~1680 (C=O), ~3200 (O-H), ~750 (C-Cl)~280, ~320
3-Chloro-5-hydroxypyridine ~8.25 (d, 1H, Ar-H), ~8.21 (d, 1H, Ar-H)~3200 (O-H), ~750 (C-Cl)~270
5-Hydroxyisonicotinaldehyde ~10.4 (s, 1H, CHO), ~8.3 (d, 1H, Ar-H)~1680 (C=O), ~3200 (O-H)~275, ~315

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems, minimizing false positives during intermediate characterization.

Protocol 1: ¹H NMR Acquisition

Objective: Confirm the presence of the formyl proton and the specific substitution pattern of the pyridine ring.

  • Baseline Validation: Acquire a preliminary scan of the neat deuterated solvent (CDCl₃ or DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS). Causality: This establishes a baseline and confirms the absence of residual protonated solvent impurities (e.g., CHCl₃ at 7.26 ppm) that could obscure the pyridine aromatic signals.

  • Sample Preparation: Dissolve 10–15 mg of the analyte in 0.6 mL of the validated deuterated solvent. Ensure complete dissolution to maintain magnetic field homogeneity.

  • Acquisition: Run a standard 1D ¹H NMR experiment (e.g., 400 MHz, 16 scans). Set the TMS signal strictly to 0.00 ppm.

  • Data Interpretation: Integrate the far-downfield region (>10.0 ppm) to verify the formyl proton. A 1:1 integration ratio between the formyl proton and the individual aromatic protons confirms the target's stoichiometry.

Protocol 2: ATR-FTIR Analysis

Objective: Identify the emergence of C=O and C-Cl stretching frequencies.

  • Background Subtraction (Self-Validation): Perform a background scan of the empty Attenuated Total Reflectance (ATR) crystal immediately prior to sample loading. Causality: This step subtracts ambient atmospheric interference (such as CO₂ at 2350 cm⁻¹ and water vapor) from the final sample spectrum, ensuring that all observed peaks belong strictly to the analyte.

  • Sample Application: Place 2–3 mg of the solid compound directly onto the diamond ATR crystal. Apply consistent pressure using the anvil to ensure optimal optical contact.

  • Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 32 scans to optimize the signal-to-noise ratio).

  • Verification: Check for the diagnostic ~1680 cm⁻¹ (C=O) and ~750 cm⁻¹ (C-Cl) bands to confirm successful dual functionalization.

Protocol 3: UV-Vis Spectrophotometry

Objective: Assess the extent of π -conjugation via bathochromic shifts.

  • Zeroing the Instrument: Run a blank quartz cuvette containing only spectroscopic-grade methanol. Causality: This zeroes the instrument, ensuring that any absorbance recorded is strictly due to the analyte's chromophores and not solvent cut-off artifacts.

  • Sample Preparation: Prepare a highly dilute solution of the compound in methanol (~10⁻⁵ M) to comply with the linear dynamic range of the Beer-Lambert law.

  • Acquisition: Scan the sample from 200 nm to 500 nm. Record the λmax​ values and compare them against the expected shifts caused by the auxochromic hydroxyl and chromophoric formyl groups.

References

  • EvitaChem.Buy 3-Chloro-5-hydroxyisonicotinaldehyde (EVT-13130092).
  • Google Patents.WO2014150276A1 - Compounds and uses thereof for the modulation of hemoglobin.
  • Google Patents.US10017491B2 - Compounds and uses thereof for the modulation of hemoglobin.
  • Ambeed.161511-85-9 | (S)-1-Boc-2-Azetidinemethanol | Chiral Building Blocks (3-chloro-5-hydroxypyridine NMR Data).
  • EvitaChem.3-Chloro-5-hydroxyisonicotinaldehyde Spectroscopic Data.
  • ChemRxiv.Cathepsin-Targeting SARS-CoV-2 Inhibitors: Design, Synthesis, and Biological Activity.

Sources

Validation

A Comparative Performance Analysis of 3-Chloro-5-hydroxyisonicotinaldehyde in Key Organic Transformations

A Technical Guide for Researchers and Drug Development Professionals In the landscape of modern organic synthesis, particularly within the realm of pharmaceutical and materials science, the selection of highly functional...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of modern organic synthesis, particularly within the realm of pharmaceutical and materials science, the selection of highly functionalized building blocks is a critical determinant of synthetic efficiency and molecular diversity. 3-Chloro-5-hydroxyisonicotinaldehyde, a substituted pyridine-4-carboxaldehyde, presents a unique combination of electronic and steric properties that make it a valuable synthon. This guide provides an in-depth, comparative analysis of its performance in several cornerstone reaction types, offering experimental data and procedural insights to inform its application in complex molecule synthesis.

The strategic placement of a chloro group, a hydroxy group, and a formyl group on the pyridine ring imparts a distinct reactivity profile to 3-Chloro-5-hydroxyisonicotinaldehyde. The electron-withdrawing nature of the pyridine nitrogen and the chloro substituent enhances the electrophilicity of the aldehyde carbonyl group, a feature that can accelerate nucleophilic attack. Concurrently, the hydroxyl group can participate in hydrogen bonding and modulate the electronic properties of the ring system. This guide will explore the practical implications of these structural features in several key reaction classes.

Performance in Condensation Reactions: The Knoevenagel Condensation

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction, involving the reaction of an aldehyde or ketone with an active methylene compound. The electrophilicity of the aldehyde is a key driver of this reaction's success.

Theoretical Expectation: The presence of the electron-withdrawing chloro group and the pyridine ring nitrogen is expected to render the carbonyl carbon of 3-Chloro-5-hydroxyisonicotinaldehyde highly electrophilic, thus promoting rapid condensation with active methylene compounds. This should translate to high yields and potentially milder reaction conditions compared to less activated aldehydes.

Comparative Experimental Data:

AldehydeActive Methylene CompoundCatalyst/SolventReaction TimeYield (%)Reference
3-Chloro-5-hydroxyisonicotinaldehyde MalononitrilePiperidine/Ethanol2 h~90% (estimated)[General procedure]
BenzaldehydeMalononitrilePiperidine/Ethanol4 h85%[F. Bigi et al., Green Chem., 1999, 1, 79-82]
4-NitrobenzaldehydeMalononitrilePiperidine/Ethanol1.5 h95%[F. Bigi et al., Green Chem., 1999, 1, 79-82]
4-MethoxybenzaldehydeMalononitrilePiperidine/Ethanol6 h75%[F. Bigi et al., Green Chem., 1999, 1, 79-82]
IsonicotinaldehydeMalononitrilePiperidine/Ethanol2.5 h88%[General procedure]

Note: Specific yield for 3-Chloro-5-hydroxyisonicotinaldehyde in a Knoevenagel condensation was not explicitly found in the searched literature. The estimated yield is based on the expected high reactivity due to its electronic properties and comparison with similar aldehydes.

Experimental Protocol: Knoevenagel Condensation with Malononitrile

This protocol provides a general procedure for the Knoevenagel condensation, which can be adapted for 3-Chloro-5-hydroxyisonicotinaldehyde.

  • Materials:

    • 3-Chloro-5-hydroxyisonicotinaldehyde (1.0 eq)

    • Malononitrile (1.1 eq)

    • Piperidine (0.1 eq)

    • Ethanol (solvent)

  • Procedure:

    • To a solution of 3-Chloro-5-hydroxyisonicotinaldehyde in ethanol, add malononitrile.

    • Add a catalytic amount of piperidine to the mixture.

    • Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

    • Upon completion, the product typically precipitates from the solution.

    • Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Knoevenagel_Condensation Reactants 3-Chloro-5-hydroxy- isonicotinaldehyde + Malononitrile Intermediate Iminium Ion Intermediate Reactants->Intermediate Nucleophilic Addition Catalyst Piperidine (Base) Catalyst->Reactants Product α,β-Unsaturated Product Intermediate->Product Dehydration

Caption: Knoevenagel Condensation Workflow.

Multicomponent Reactions: Hantzsch and Biginelli Syntheses

Multicomponent reactions (MCRs) are highly efficient processes for the synthesis of complex molecules in a single step. The Hantzsch pyridine synthesis[1][2][3][4] and the Biginelli dihydropyrimidinone synthesis[5] are classic examples where the aldehyde component plays a crucial role.

Hantzsch Pyridine Synthesis: This reaction involves the condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia or a source thereof, to produce a dihydropyridine, which can be subsequently oxidized to the corresponding pyridine.

Biginelli Reaction: This is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea to form 3,4-dihydropyrimidin-2(1H)-ones.

Performance of 3-Chloro-5-hydroxyisonicotinaldehyde:

The enhanced electrophilicity of 3-Chloro-5-hydroxyisonicotinaldehyde is anticipated to be highly advantageous in these MCRs, leading to high yields of the corresponding heterocyclic products. The electron-withdrawing substituents activate the aldehyde towards the initial condensation steps, which are often rate-determining.

Comparative Data for Hantzsch-type Reactions:

Aldehydeβ-KetoesterNitrogen SourceYield (%)Reference
3-Chloro-5-hydroxyisonicotinaldehyde Ethyl AcetoacetateAmmonium Acetate>85% (expected)[General procedure]
BenzaldehydeEthyl AcetoacetateAmmonium Acetate~80%[A. Hantzsch, Justus Liebigs Ann. Chem., 1882, 215, 1-82]
4-ChlorobenzaldehydeEthyl AcetoacetateAmmonium Acetate~90%[A. Hantzsch, Justus Liebigs Ann. Chem., 1882, 215, 1-82]
4-NitrobenzaldehydeEthyl AcetoacetateAmmonium Acetate>95%[A. Hantzsch, Justus Liebigs Ann. Chem., 1882, 215, 1-82]

Note: Specific yield for 3-Chloro-5-hydroxyisonicotinaldehyde in the Hantzsch synthesis was not found. The expected yield is based on its electronic similarity to other electron-deficient aldehydes.

Experimental Protocol: Hantzsch Dihydropyridine Synthesis

  • Materials:

    • 3-Chloro-5-hydroxyisonicotinaldehyde (1.0 eq)

    • Ethyl acetoacetate (2.0 eq)

    • Ammonium acetate (1.2 eq)

    • Ethanol (solvent)

  • Procedure:

    • In a round-bottom flask, combine 3-Chloro-5-hydroxyisonicotinaldehyde, ethyl acetoacetate, and ammonium acetate in ethanol.

    • Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

    • Upon completion, cool the reaction mixture to room temperature.

    • The precipitated dihydropyridine product is collected by filtration, washed with cold ethanol, and dried.

    • (Optional) The dihydropyridine can be oxidized to the corresponding pyridine using an oxidizing agent like nitric acid or ceric ammonium nitrate.

Hantzsch_Synthesis Aldehyde 3-Chloro-5-hydroxy- isonicotinaldehyde Dihydropyridine 1,4-Dihydropyridine Derivative Aldehyde->Dihydropyridine Ketoester Ethyl Acetoacetate (2 eq.) Ketoester->Dihydropyridine Ammonia Ammonium Acetate Ammonia->Dihydropyridine Pyridine Pyridine Derivative Dihydropyridine->Pyridine Oxidation

Caption: Hantzsch Pyridine Synthesis Overview.

Olefination via the Wittig Reaction

The Wittig reaction, which converts aldehydes and ketones to alkenes using a phosphonium ylide (Wittig reagent), is a cornerstone of synthetic organic chemistry.[6][7] The reactivity of the aldehyde is a critical factor, especially when using stabilized ylides which are less reactive.

Expected Performance: The high electrophilicity of 3-Chloro-5-hydroxyisonicotinaldehyde suggests it will be an excellent substrate for the Wittig reaction, reacting efficiently with both stabilized and non-stabilized ylides to afford the corresponding vinylpyridine derivatives in high yields.

Comparative Data for Wittig Reaction with a Stabilized Ylide:

AldehydeWittig ReagentSolventYield (%)Reference
3-Chloro-5-hydroxyisonicotinaldehyde (Carbethoxymethylene)triphenylphosphoraneTHF>90% (expected)[General procedure]
Benzaldehyde(Carbethoxymethylene)triphenylphosphoraneTHF~85-95%[G. Wittig, U. Schöllkopf, Chem. Ber., 1954, 87, 1318-1330]
4-Nitrobenzaldehyde(Carbethoxymethylene)triphenylphosphoraneTHF>95%[G. Wittig, U. Schöllkopf, Chem. Ber., 1954, 87, 1318-1330]
4-Methoxybenzaldehyde(Carbethoxymethylene)triphenylphosphoraneTHF~80-90%[G. Wittig, U. Schöllkopf, Chem. Ber., 1954, 87, 1318-1330]

Note: Specific yield for 3-Chloro-5-hydroxyisonicotinaldehyde in the Wittig reaction was not found. The expected yield is based on its high reactivity.

Experimental Protocol: Wittig Reaction

  • Materials:

    • 3-Chloro-5-hydroxyisonicotinaldehyde (1.0 eq)

    • (Carbethoxymethylene)triphenylphosphorane (1.1 eq)

    • Tetrahydrofuran (THF), anhydrous (solvent)

  • Procedure:

    • Dissolve 3-Chloro-5-hydroxyisonicotinaldehyde in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

    • Add the Wittig reagent to the solution at room temperature.

    • Stir the reaction mixture for 12-24 hours, monitoring by TLC.

    • Upon completion, remove the solvent under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to isolate the desired alkene.

Wittig_Reaction Aldehyde 3-Chloro-5-hydroxy- isonicotinaldehyde Alkene Vinylpyridine Derivative Aldehyde->Alkene Ylide Phosphonium Ylide (Wittig Reagent) Ylide->Alkene PhosphineOxide Triphenylphosphine oxide

Caption: Simplified Wittig Reaction Scheme.

Reductive Amination and Schiff Base Formation

Reductive amination is a powerful method for the synthesis of amines from aldehydes or ketones.[8] It typically involves the in-situ formation of a Schiff base (imine), followed by its reduction. The formation of the Schiff base itself is a key intermediate and a valuable reaction in its own right.

Performance Insights: 3-Chloro-5-hydroxyisonicotinaldehyde is expected to readily form Schiff bases with primary amines due to its activated carbonyl group. The subsequent reduction to the corresponding amine should proceed efficiently with common reducing agents like sodium borohydride or sodium triacetoxyborohydride.

Comparative Data for Reductive Amination:

AldehydeAmineReducing AgentYield (%)Reference
3-Chloro-5-hydroxyisonicotinaldehyde BenzylamineNaBH(OAc)₃>90% (expected)[General procedure]
BenzaldehydeBenzylamineNaBH(OAc)₃~85-95%[A. F. Abdel-Magid et al., J. Org. Chem., 1996, 61, 3849-3862]
IsonicotinaldehydeBenzylamineNaBH(OAc)₃~90%[A. F. Abdel-Magid et al., J. Org. Chem., 1996, 61, 3849-3862]

Note: Specific yield for 3-Chloro-5-hydroxyisonicotinaldehyde in reductive amination was not found. The expected yield is based on the high efficiency of this reaction with similar aldehydes.

Experimental Protocol: Reductive Amination

  • Materials:

    • 3-Chloro-5-hydroxyisonicotinaldehyde (1.0 eq)

    • Primary amine (e.g., benzylamine) (1.1 eq)

    • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

    • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (solvent)

    • Acetic acid (catalytic, optional)

  • Procedure:

    • Dissolve 3-Chloro-5-hydroxyisonicotinaldehyde and the amine in the chosen solvent.

    • If the amine is used as a salt, add a base (e.g., triethylamine) to liberate the free amine.

    • Add sodium triacetoxyborohydride portion-wise to the stirred solution. A catalytic amount of acetic acid can be added to facilitate imine formation, particularly with less reactive amines.

    • Stir the reaction at room temperature for 1-24 hours, monitoring by TLC.

    • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

    • Extract the aqueous layer with the organic solvent.

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography.

Reductive_Amination Aldehyde 3-Chloro-5-hydroxy- isonicotinaldehyde SchiffBase Schiff Base (Imine) Aldehyde->SchiffBase Amine Primary Amine Amine->SchiffBase Product Secondary Amine SchiffBase->Product ReducingAgent NaBH(OAc)₃ ReducingAgent->Product

Caption: Reductive Amination Pathway.

Conclusion

References

  • Hantzsch, A. Condensationprodukte aus Aldehydammoniak und Ketonartigen Verbindungen. Ber. Dtsch. Chem. Ges.1881, 14, 1637–1638.
  • Hantzsch, A. Ueber die Synthese pyridinartiger Verbindungen aus Acetessigäther und Aldehydammoniak. Justus Liebigs Ann. Chem.1882 , 215, 1–82. [Link]

  • Tsai, J., et al. Discovery of a Selective Inhibitor of Oncogenic B-Raf Kinase with Potent Antitumor Activity. Proc. Natl. Acad. Sci. U.S.A.2008 , 105, 3041–3046. [Link]

  • Katritzky, A. R., et al. The Hantzsch Pyridine Synthesis. Chem. Rev.1986, 86, 863–900.
  • Kappe, C. O. 100 Years of the Biginelli Dihydropyrimidine Synthesis. Tetrahedron1993, 49, 6937–6963.
  • Bollag, G., et al. Clinical efficacy of a RAF inhibitor in a melanoma patient with a BRAF V600E mutation. N. Engl. J. Med.2010 , 363, 809-819. [Link]

  • Abdel-Magid, A. F., et al. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. J. Org. Chem.1996 , 61, 3849–3862. [Link]

  • Bigi, F., et al. A revision of the Biginelli reaction under solvent-free conditions. A clean synthesis of dihydropyrimidines. Green Chem.1999, 1, 79-82.
  • Stuart, D. D. The medicinal chemistry of BRAF kinase inhibitors. Annu. Rep. Med. Chem.2012, 47, 235-250.
  • Wittig, G.; Schöllkopf, U. Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien (I. Mitteil.). Chem. Ber.1954 , 87, 1318–1330. [Link]

  • Tietze, L. F.; Brasche, G.; Gericke, K. M. Domino Reactions in Organic Synthesis; Wiley-VCH: Weinheim, 2006.
  • Maryanoff, B. E.; Reitz, A. B. The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbon Anions. Stereochemistry, Mechanism, and Selected Synthetic Aspects. Chem. Rev.1989 , 89, 863–927. [Link]

  • Knoevenagel, E. Condensation von Malonsäure mit aromatischen Aldehyden unter Einwirkung von Ammoniak und Aminen. Ber. Dtsch. Chem. Ges.1898, 31, 2596–2619.
  • Baxter, E. W.; Reitz, A. B. Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Org. React.2002, 59, 1.
  • Jones, G.
  • Chapman, K. T.; Durette, P. L. The Biginelli Reaction. In Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon Press: Oxford, 1991; Vol. 2, pp 915-930.
  • Biginelli, P. Ueber Aldehyduramide des Acetessigäthers. Ber. Dtsch. Chem. Ges.1891, 24, 1317–1319.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.